Anisodine

Core Science & Biosynthesis

Anisodine: A Technical Guide to its Discovery, Pharmacology, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Anisodine, a tropane alkaloid naturally occurring in the plant Anisodus tanguticus, has a rich history rooted in traditional Chinese medicine.[1][2] Chemically classified as a muscarinic acetylcholine receptor antagonist and an α1-adrenergic receptor antagonist, it is utilized in China for the treatment of acute circulatory shock.[3] This technical guide provides an in-depth overview of the discovery and historical context of Anisodine, its pharmacological properties with available quantitative data, detailed experimental protocols for its isolation and synthesis, and a visualization of its signaling pathways.

Discovery and Historical Context

Anisodine was isolated from Anisodus tanguticus (Maxim.) Pascher (also known as Scopolia tangutica), a plant belonging to the Solanaceae family.[3][4] This plant is a fundamental herb in traditional Chinese medicine, where it has been used for its anticholinergic properties.[1][2] The discovery and investigation of Anisodine were part of a broader effort in China to scientifically validate and understand the active components of traditional remedies. Its development for clinical use, particularly for acute circulatory shock, marked a significant integration of traditional knowledge with modern pharmacology.

Pharmacological Properties

Anisodine exerts its physiological effects primarily through the competitive antagonism of two key receptor systems in the autonomic nervous system:

• Muscarinic Acetylcholine Receptors (mAChRs): Anisodine blocks the action of acetylcholine at muscarinic receptors. There are five subtypes of muscarinic receptors (M1-M5), and antagonism of these receptors can lead to a variety of effects, including decreased smooth muscle contraction, reduced glandular secretions, and effects on heart rate.[5] In the context of cerebral ischemia, Anisodine has been shown to modulate the expression of M1, M2, M4, and M5 receptors.[6]

• α1-Adrenergic Receptors (α1-ARs): Anisodine also acts as an antagonist at α1-adrenergic receptors. These receptors are typically activated by norepinephrine and epinephrine and are involved in vasoconstriction of smooth muscle.[7] Antagonism of these receptors leads to vasodilation.

The dual antagonism of muscarinic and α1-adrenergic receptors contributes to Anisodine's therapeutic effect in circulatory shock by improving microcirculation.

Quantitative Pharmacological Data

Parameter	Species	Dose	Route	Value	Unit	Reference
Cmax	Beagle Dog	0.1 mg/kg	IV	43.3 ± 8.6	ng/mL	[8]
Beagle Dog	0.3 mg/kg	IV	117.9 ± 40.2	ng/mL	[8]
Beagle Dog	0.9 mg/kg	IV	348.6 ± 40.0	ng/mL	[8]
Rat	-	i.g.	340.50 ± 44.52	ng/mL	[9]
Tmax	Rat	-	i.g.	-	-	[9]
t1/2z (half-life)	Beagle Dog	0.1 mg/kg	IV	0.9 ± 0.3	h	[8]
Beagle Dog	0.3 mg/kg	IV	1.5 ± 0.9	h	[8]
Beagle Dog	0.9 mg/kg	IV	1.1 ± 0.2	h	[8]
Bioavailability	Rat	-	i.g.	80.45	%	[9]

Experimental Protocols

Isolation of Anisodine from Anisodus tanguticus

The following is a general protocol for the extraction of tropane alkaloids, including Anisodine, from plant material.

Materials:

• Dried and powdered root material of Anisodus tanguticus

• Methanol

• Formic acid

• Water

• Sonicator

• Centrifuge

• 0.22 µm membrane filter

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Weigh 0.2 g of the powdered plant sample.

• Add 8 mL of methanol containing 2% formic acid and 2 mL of water containing 2% formic acid to the sample.

• Sonicate the mixture at 1500 W for 30 minutes at room temperature.[10]

• Centrifuge the resulting suspension for 10 minutes.[10]

• Filter the supernatant through a 0.22 µm membrane filter.[10]

• The filtrate is then ready for analysis and purification by HPLC to isolate Anisodine.

Chemical Synthesis of (-)-Anisodine

A key step in the asymmetric total synthesis of (-)-Anisodine is the Sharpless asymmetric dihydroxylation.[11] The synthesis starts from 6-beta-acetyltropine.

Conceptual Workflow for Sharpless Asymmetric Dihydroxylation:

Caption: Sharpless Asymmetric Dihydroxylation Workflow.

Detailed Protocol for Sharpless Asymmetric Dihydroxylation (General): The Sharpless asymmetric dihydroxylation is a powerful method for the enantioselective synthesis of 1,2-diols from prochiral olefins.

Materials:

• Alkene substrate (in the case of Anisodine synthesis, an intermediate derived from 6-beta-acetyltropine)

• Osmium tetroxide (OsO4) as a catalyst

• A chiral ligand, typically a derivative of dihydroquinidine (DHQD) or dihydroquinine (DHQ), such as (DHQD)2PHAL or (DHQ)2PHAL. These are often used in pre-packaged mixtures known as AD-mix-α (with (DHQ)2PHAL) and AD-mix-β (with (DHQD)2PHAL).[12]

• A stoichiometric co-oxidant to regenerate the osmium catalyst, such as potassium ferricyanide(III) (K3Fe(CN)6) or N-methylmorpholine N-oxide (NMO).[12]

• A buffered aqueous solution to maintain a slightly basic pH.[12]

• Organic solvent (e.g., t-butanol/water mixture).

Procedure:

• Dissolve the alkene substrate in the chosen organic solvent system (e.g., t-butanol/water).

• Add the AD-mix formulation, which contains the osmium catalyst, chiral ligand, and co-oxidant.

• Stir the reaction mixture vigorously at a controlled temperature (often 0 °C to room temperature) until the reaction is complete (monitored by techniques like TLC or LC-MS).

• Quench the reaction, typically with a reducing agent like sodium sulfite.

• Extract the product with an organic solvent.

• Purify the resulting vicinal diol using column chromatography.

Pharmacological Assays

Radioligand Binding Assay for Muscarinic Receptors (General Protocol): This assay is used to determine the binding affinity of a compound (like Anisodine) to muscarinic receptors.

Materials:

• Cell membranes expressing the muscarinic receptor subtype of interest.

• A radiolabeled ligand that binds to the receptor (e.g., [3H]-N-methylscopolamine).

• The unlabeled compound to be tested (Anisodine).

• Assay buffer.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled test compound (Anisodine).

• Allow the binding to reach equilibrium.

• Rapidly filter the mixture through glass fiber filters to separate the bound from the free radioligand.

• Wash the filters to remove any non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. This can be converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Signaling Pathways

Anisodine's mechanism of action involves the blockade of G-protein coupled receptors (GPCRs).

Muscarinic M3 Receptor Antagonism

The M3 muscarinic receptor is coupled to a Gq protein. Its blockade by Anisodine inhibits the following cascade:

Caption: Anisodine's Antagonism of the M3 Muscarinic Receptor Signaling Pathway.

α1-Adrenergic Receptor Antagonism

Similar to the M3 receptor, the α1-adrenergic receptor is also coupled to a Gq protein. Anisodine's antagonism of this receptor inhibits the signaling cascade responsible for vasoconstriction.

Caption: Anisodine's Antagonism of the α1-Adrenergic Receptor Signaling Pathway.

Conclusion

Anisodine stands as a compelling example of a therapeutic agent derived from traditional medicine that has found a place in modern clinical practice. Its dual antagonism at muscarinic and α1-adrenergic receptors provides a unique pharmacological profile for the management of acute circulatory shock. Further research to fully elucidate its binding affinities to all receptor subtypes and to explore its therapeutic potential in other conditions is warranted. The synthetic pathways and pharmacological assay protocols outlined in this guide provide a foundation for researchers to continue the investigation of this important natural product.

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. Reactome | Muscarinic Acetylcholine Receptor M3 activates Gq [reactome.org]
• 3. Alpha-1 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 4. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Modulation of muscarinic receptors by anisodine hydrobromide in cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.amegroups.cn [cdn.amegroups.cn]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]
• 10. Current Developments on the Role of α1-Adrenergic Receptors in Cognition, Cardioprotection, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The M3 Muscarinic Acetylcholine Receptor Can Signal through Multiple G Protein Families - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]

The Alkaloid Anisodine: A Technical Guide to Its Natural Sources and Extraction from Anisodus tanguticus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Natural Sources and Distribution of Anisodine

Anisodine is primarily sourced from plants belonging to the Solanaceae family, with Anisodus tanguticus (also known as Scopolia tangutica) being the most prominent source.[1][4] The concentration of Anisodine varies significantly between different parts of the plant and can be influenced by geographical location and environmental factors.[5][6] The roots of A. tanguticus are particularly rich in Anisodine and other tropane alkaloids, making them the primary material for extraction.[2][3]

Quantitative Analysis of Anisodine in Anisodus tanguticus

The following table summarizes the quantitative data on Anisodine content in various parts of Anisodus tanguticus, as reported in several studies. This data is crucial for optimizing harvesting and extraction processes.

Plant Part	Anisodine Content (mg/g dry weight)	Geographical Origin/Cultivation Conditions	Reference
Roots	0.10 - 1.87	Qinghai-Tibet Plateau (wild)	[5]
Aerial Part	0.03 - 2.64	Qinghai-Tibet Plateau (wild)	[5]
Roots	~1.19 (average)	Tibetan Plateau (wild)	[6]
Roots	Not specified	Cultivated, moderate nitrogen (225 kg/ha )	[7]
Aerial Part	Higher than underground parts during greening period	Cultivated, planting density of 40 cm x 50 cm	[8]
Underground Part	Lower than aerial parts during greening period	Cultivated, planting density of 40 cm x 50 cm	[8]
Seeds	Highest content among seeds, roots, and leaves	Not specified	[9]
Leaves	Lowest content among seeds, roots, and leaves	Not specified	[9]

Experimental Protocols: Extraction and Purification of Anisodine

The extraction of Anisodine from Anisodus tanguticus typically involves solvent extraction followed by purification steps. The following protocols are based on methodologies cited in the literature for the extraction of tropane alkaloids.

Sample Preparation

• Harvesting: The roots of Anisodus tanguticus are harvested, preferably during the growing season to maximize alkaloid content.[8]

• Drying: The harvested plant material is thoroughly washed and air-dried or oven-dried at a low temperature (e.g., 40-50°C) to prevent degradation of the alkaloids.

• Grinding: The dried material is ground into a fine powder to increase the surface area for efficient extraction.

Extraction Methodology

This protocol is a composite of analytical and preparative-scale extraction techniques.

Objective: To extract tropane alkaloids, including Anisodine, from the powdered roots of Anisodus tanguticus.

Materials and Reagents:

• Powdered Anisodus tanguticus root material

• Methanol (80%) with 2% formic acid[5]

• Water with 2% formic acid[5]

• Chloroform

• Ammonia solution

• Sulfuric acid (dilute)

• Sodium hydroxide (dilute)

• Sonicator

• Centrifuge

• Rotary evaporator

• Filter paper or membrane filters (0.22 µm or 0.45 µm)[2][5]

Procedure:

• Maceration and Sonication:

  • Weigh a known amount of the powdered root material (e.g., 100 g for preparative scale).

  • Add a solution of 80% methanol containing 2% formic acid and water containing 2% formic acid (a common ratio is 4:1 v/v of the methanol and water solutions, with a total solvent volume of 10 mL per 0.2 g of plant material for analytical scale, which can be scaled up).[5]

  • Sonicate the mixture for 30 minutes at room temperature to facilitate cell wall disruption and enhance extraction efficiency.[5]

  • Alternatively, the material can be macerated with the solvent for 24-48 hours with occasional shaking.

• Filtration and Centrifugation:

  • Filter the suspension through filter paper to remove the bulk plant material.

  • For a clearer extract, centrifuge the filtrate at a moderate speed (e.g., 4000 rpm) for 10 minutes.[5]

  • Filter the supernatant through a 0.22 µm or 0.45 µm membrane filter to remove any remaining fine particles.[2][5]

• Acid-Base Extraction for Alkaloid Enrichment:

  • Concentrate the filtered extract under reduced pressure using a rotary evaporator.

  • Acidify the concentrated extract with dilute sulfuric acid to a pH of approximately 2-3. This converts the alkaloids into their salt forms, which are soluble in the aqueous phase.

  • Wash the acidic aqueous solution with a non-polar solvent like chloroform to remove neutral and acidic impurities.

  • Basify the aqueous phase with a dilute ammonia or sodium hydroxide solution to a pH of approximately 9-10. This deprotonates the alkaloid salts, converting them back to their free base form.

  • Extract the free base alkaloids from the basified aqueous solution with chloroform several times.

  • Combine the chloroform extracts.

• Solvent Evaporation:

  • Evaporate the combined chloroform extracts to dryness under reduced pressure to obtain a crude alkaloid extract.

Purification

The crude extract can be further purified using chromatographic techniques.

Objective: To isolate Anisodine from the crude alkaloid extract.

Materials and Reagents:

• Crude alkaloid extract

• Silica gel for column chromatography

• Solvents for mobile phase (e.g., a gradient of chloroform and methanol)

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system (optional)

• Appropriate column and mobile phase for HPLC

Procedure:

• Column Chromatography:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

  • Pack a silica gel column with a suitable non-polar solvent.

  • Load the dissolved extract onto the column.

  • Elute the column with a gradient of increasing polarity, for example, starting with 100% chloroform and gradually increasing the proportion of methanol.

  • Collect fractions and monitor the separation using Thin Layer Chromatography (TLC) or analytical HPLC.

  • Combine the fractions containing Anisodine.

• Preparative HPLC (Optional):

  • For higher purity, the Anisodine-rich fractions from column chromatography can be subjected to preparative HPLC.

  • The specific column and mobile phase conditions would need to be optimized based on analytical HPLC results.

Biochemical Pathways

Understanding the biosynthesis of Anisodine and its mechanism of action is crucial for metabolic engineering and drug development.

Tropane Alkaloid Biosynthesis in Solanaceae

Anisodine is a tropane alkaloid, and its biosynthesis in Solanaceae plants follows a well-characterized pathway. The pathway originates from amino acids and involves a series of enzymatic reactions. The core tropane ring is formed from putrescine, which is derived from either ornithine or arginine.

Caption: Simplified biosynthetic pathway of Anisodine in Solanaceae.

Anisodine's Mechanism of Action: Muscarinic Acetylcholine Receptor Antagonism

Anisodine exerts its pharmacological effects primarily by acting as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs).[1] These receptors are G-protein coupled receptors (GPCRs) that are widely distributed in the central and peripheral nervous systems. By blocking the binding of the neurotransmitter acetylcholine (ACh), Anisodine inhibits parasympathetic nerve impulses.

Caption: Anisodine antagonizes the muscarinic acetylcholine receptor signaling pathway.

Conclusion

Anisodine remains a compound of significant interest for its pharmacological properties. Anisodus tanguticus stands out as its most viable natural source, with the roots containing the highest concentrations. The extraction and purification protocols outlined in this guide provide a foundation for obtaining Anisodine for research and development purposes. Further optimization of these methods, potentially through advanced chromatographic techniques and process scaling, can lead to higher yields and purity. The elucidation of its biosynthetic pathway and mechanism of action opens avenues for synthetic biology approaches to its production and the development of novel therapeutics targeting the muscarinic acetylcholine receptor system. This guide serves as a valuable resource for professionals dedicated to advancing the scientific understanding and application of this important natural product.

References

• 1. pnas.org [pnas.org]
• 2. Last Steps in the Biosynthesis Pathway of Tropane Alkaloids Identified | Technology Networks [technologynetworks.com]
• 3. Revealing evolution of tropane alkaloid biosynthesis by analyzing two genomes in the Solanaceae family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. akjournals.com [akjournals.com]
• 6. Geographically associated endophytic fungi contribute to the tropane alkaloids accumulation of Anisodus tanguticus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exogenous regulation of macronutrients promotes the accumulation of alkaloid yield in anisodus tanguticus (Maxim.) pascher - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Separation and detection of tropane alkaloids in Anisodus tanguticus by capillary electrophoresis-electrochemiluminescence - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Anisodine as a Muscarinic Acetylcholine Receptor Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Anisodine and Muscarinic Receptors

Anisodine is a naturally occurring belladonna alkaloid that functions as a competitive antagonist at muscarinic acetylcholine receptors.[1] These receptors, a class of G protein-coupled receptors (GPCRs), are integral to the parasympathetic nervous system and are involved in a wide array of physiological processes. There are five distinct subtypes of muscarinic receptors (M1-M5), each with unique tissue distribution and signaling mechanisms.

• M1, M3, and M5 receptors primarily couple to Gq/11 proteins, activating phospholipase C (PLC), which in turn leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in an increase in intracellular calcium concentrations and the activation of protein kinase C (PKC).

• M2 and M4 receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

By blocking these receptors, anisodine inhibits the effects of acetylcholine, leading to a range of physiological responses, including smooth muscle relaxation, reduced glandular secretions, and effects on the central nervous system.[1]

Quantitative Pharmacological Data

A thorough review of the scientific literature did not yield specific quantitative data (e.g., Ki, IC50, pA2 values) for anisodine's binding affinity and functional potency at each of the five human muscarinic receptor subtypes (M1-M5). Such data is crucial for understanding the compound's selectivity profile and for predicting its therapeutic and off-target effects. The following tables are presented as templates to illustrate how such data would be structured for a comprehensive pharmacological profile.

Table 1: Anisodine Binding Affinities (Ki) at Human Muscarinic Receptor Subtypes

Receptor Subtype	Radioligand	Tissue/Cell Line	Ki (nM)	Reference
M1	[³H]-Pirenzepine	CHO-K1 cells	Data not available
M2	[³H]-AF-DX 384	CHO-K1 cells	Data not available
M3	[³H]-4-DAMP	CHO-K1 cells	Data not available
M4	[³H]-Himbacine	CHO-K1 cells	Data not available
M5	[³H]-NMS	CHO-K1 cells	Data not available

Table 2: Anisodine Functional Antagonist Potency (IC50/pA2) at Human Muscarinic Receptor Subtypes

Receptor Subtype	Assay Type	Agonist	Functional Readout	IC50 (nM) / pA2	Reference
M1	Calcium Mobilization	Carbachol	Intracellular Ca²⁺	Data not available
M2	GTPγS Binding	Acetylcholine	[³⁵S]GTPγS Binding	Data not available
M3	Calcium Mobilization	Acetylcholine	Intracellular Ca²⁺	Data not available
M4	GTPγS Binding	Carbachol	[³⁵S]GTPγS Binding	Data not available
M5	Calcium Mobilization	Carbachol	Intracellular Ca²⁺	Data not available

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by muscarinic receptor antagonism and the general workflows for the experimental protocols used to characterize compounds like anisodine.

References

• 1. Stereoselective L-[3H]quinuclidinyl benzilate-binding sites in nervous tissue of Aplysia californica: evidence for muscarinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SOME QUANTITATIVE USES OF DRUG ANTAGONISTS - PMC [pmc.ncbi.nlm.nih.gov]

The Anisodine Enigma: A Technical Deep-Dive into the Biosynthesis of a Unique Tropane Alkaloid

For Researchers, Scientists, and Drug Development Professionals

Anisodine, a potent anticholinergic agent, stands out among the diverse family of tropane alkaloids for its unique α-hydroxytropic acid moiety. While the biosynthetic pathway of its precursors, hyoscyamine and scopolamine, has been largely elucidated, the precise enzymatic steps leading to anisodine remain a subject of ongoing investigation. This technical guide provides a comprehensive overview of the current understanding of tropane alkaloid biosynthesis with a special focus on the enigmatic formation of anisodine, integrating quantitative data, detailed experimental protocols, and pathway visualizations to serve as a valuable resource for researchers in the field.

The Core Pathway: From Amino Acids to the Tropane Skeleton

The biosynthesis of tropane alkaloids originates from the amino acids L-arginine and L-phenylalanine. The initial steps involve the formation of the characteristic bicyclic tropane ring, followed by esterification with a tropic acid derivative.[1]

The Tropane Moiety Formation:

The biosynthesis of the tropane ring begins with the decarboxylation of L-ornithine, derived from L-arginine, to produce putrescine. This reaction is catalyzed by ornithine decarboxylase (ODC) . Putrescine is then methylated by putrescine N-methyltransferase (PMT) to yield N-methylputrescine.[2][3] The subsequent oxidative deamination of N-methylputrescine by N-methylputrescine oxidase (MPO) results in 4-methylaminobutanal, which spontaneously cyclizes to form the N-methyl-Δ¹-pyrrolinium cation.[4]

The N-methyl-Δ¹-pyrrolinium cation serves as a crucial branch-point intermediate. The subsequent condensation with an acetyl-CoA derived unit leads to the formation of tropinone, the first bicyclic intermediate. This key step is catalyzed by a tropinone synthase . Tropinone is then stereospecifically reduced by two distinct enzymes: tropinone reductase I (TRI) and tropinone reductase II (TRII) . TRI produces tropine, the precursor for hyoscyamine and scopolamine, while TRII synthesizes pseudotropine, which is channeled into the biosynthesis of calystegines.[4][5]

The Tropic Acid Moiety and Esterification:

The tropic acid moiety of hyoscyamine is derived from L-phenylalanine. Phenylalanine is converted to phenyllactic acid, which then undergoes an intramolecular rearrangement to form tropic acid.[1][6] The activation of tropic acid and its esterification with tropine to form littorine is a key step. Littorine then undergoes a rearrangement to form hyoscyamine aldehyde, which is subsequently reduced to hyoscyamine.[4]

The Final Steps: Hyoscyamine to Anisodamine and Scopolamine

The conversion of hyoscyamine to other medicinally important tropane alkaloids is catalyzed by the bifunctional enzyme hyoscyamine 6β-hydroxylase (H6H) , a 2-oxoglutarate-dependent dioxygenase.[7]

• Hydroxylation: H6H first hydroxylates hyoscyamine at the 6β position to produce 6β-hydroxyhyoscyamine, also known as anisodamine .[7][8]

• Epoxidation: In a subsequent reaction, H6H catalyzes the epoxidation of anisodamine to form scopolamine.[7]

The Anisodine Puzzle: Unraveling the Formation of α-Hydroxyscopolamine

Anisodine is chemically identified as α-hydroxyscopolamine, indicating an additional hydroxylation on the tropic acid moiety of scopolamine.[9] However, the specific enzyme responsible for this hydroxylation, a putative "anisodine synthase," has not yet been definitively identified and characterized.

Several hypotheses exist regarding the formation of anisodine:

• A Separate Biosynthetic Branch: It is possible that a distinct biosynthetic pathway exists for the synthesis of α-hydroxytropic acid, which is then esterified with the tropane ring. However, evidence for this is currently lacking.

• Modification of an Existing Intermediate: A more plausible hypothesis is the modification of a pre-existing tropane alkaloid. This could involve the direct hydroxylation of the tropic acid moiety of hyoscyamine, anisodamine, or scopolamine.

• Non-Enzymatic Conversion: The possibility of a non-enzymatic conversion of anisodamine to anisodine under specific physiological conditions within the plant cell cannot be entirely ruled out, although enzymatic catalysis is more likely for such a specific transformation.[10]

Further research, including enzyme assays with potential substrates and the search for candidate hydroxylase genes in anisodine-producing plants like Anisodus tanguticus, is necessary to elucidate the final step in anisodine biosynthesis.[11][12][13][14]

Quantitative Data

The following tables summarize available quantitative data on tropane alkaloid biosynthesis. It is important to note that these values can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions.

Table 1: Enzyme Kinetic Properties

Enzyme	Substrate	Km (µM)	Source Organism	Reference
Hyoscyamine 6β-hydroxylase (H6H)	Hyoscyamine	~60	Brugmansia sanguinea	[15]

Table 2: Tropane Alkaloid Content in Anisodus tanguticus

Alkaloid	Plant Part	Concentration Range (mg g-1 dry weight)	Reference
Anisodine	Roots	0.10 - 1.87	[14]
Anisodamine	Roots	0.11 - 0.88	[14]
Atropine	Roots	0.20 - 4.44	[14]
Anisodine	Aerial Part	0.03 - 2.64	[14]
Anisodamine	Aerial Part	0.03 - 0.59	[14]
Atropine	Aerial Part	0.02 - 1.13	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of tropane alkaloid biosynthesis.

Extraction and Quantification of Tropane Alkaloids from Plant Material

Objective: To extract and quantify tropane alkaloids from plant tissues.

Materials:

• Dried and powdered plant material

• Methanol with 2% formic acid

• Water with 2% formic acid

• Sonicator

• Centrifuge

• 0.22 µm membrane filter

• HPLC-MS/MS system

• Reference standards (anisodine, anisodamine, atropine, scopolamine)

Protocol:

• Weigh 0.2 g of the powdered plant sample.

• Add 8 mL of methanol with 2% formic acid and 2 mL of water with 2% formic acid.

• Sonicate the mixture for 30 minutes at room temperature.

• Centrifuge the suspension for 10 minutes.

• Filter the supernatant through a 0.22 µm membrane filter.

• Analyze the filtrate using a validated HPLC-MS/MS method for the quantification of tropane alkaloids.[14]

• Prepare standard curves using reference compounds for accurate quantification.

Putrescine N-methyltransferase (PMT) Enzyme Assay

Objective: To determine the activity of PMT.

Materials:

• Purified PMT enzyme or crude protein extract

• HEPES buffer (20 mM, pH 8.0)

• Dithiothreitol (DTT)

• Ascorbic acid

• Putrescine

• S-adenosyl-L-methionine (SAM)

• Dansyl chloride

• HPLC system with fluorescence detector

Protocol:

• Prepare a reaction mixture containing HEPES buffer, DTT, ascorbic acid, and the enzyme solution.

• Add putrescine and SAM to initiate the reaction.

• Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a strong base (e.g., NaOH).

• Derivatize the product, N-methylputrescine, with dansyl chloride.

• Separate and quantify the dansylated N-methylputrescine using HPLC with fluorescence detection.[2][16][17]

Tropinone Reductase (TRI and TRII) Enzyme Assay

Objective: To measure the activity of TRI and TRII.

Materials:

• Purified TRI or TRII enzyme or crude protein extract

• Buffer (e.g., phosphate buffer, pH 7.0)

• Tropinone

• NADPH

• Spectrophotometer

Protocol:

• Prepare a reaction mixture containing the buffer, tropinone, and the enzyme solution.

• Initiate the reaction by adding NADPH.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Calculate the enzyme activity based on the rate of NADPH consumption.[18][19]

Hyoscyamine 6β-hydroxylase (H6H) Activity Assay

Objective: To determine the activity of H6H.

Materials:

• Purified H6H enzyme or crude protein extract

• Buffer (e.g., Tris-HCl, pH 7.5)

• Hyoscyamine

• α-ketoglutarate

• FeSO₄

• Ascorbate

• HPLC system

Protocol:

• Prepare a reaction mixture containing the buffer, hyoscyamine, α-ketoglutarate, FeSO₄, and ascorbate.

• Add the enzyme solution to start the reaction.

• Incubate the mixture at a suitable temperature (e.g., 30°C) for a specific time.

• Stop the reaction (e.g., by adding acid or boiling).

• Analyze the reaction products (anisodamine and scopolamine) by HPLC.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the core biosynthetic pathway of tropane alkaloids and a general workflow for enzyme activity assays.

Caption: Biosynthesis pathway of tropane alkaloids leading to anisodine.

Caption: General workflow for an enzyme activity assay.

Conclusion and Future Directions

The biosynthesis of tropane alkaloids is a complex and fascinating area of plant secondary metabolism. While significant progress has been made in elucidating the pathway to hyoscyamine and scopolamine, the final step in the formation of anisodine remains an open question. Future research should focus on the identification and characterization of the putative "anisodine synthase" to complete our understanding of this important medicinal compound's biosynthesis. The application of modern techniques such as transcriptomics, proteomics, and in vitro pathway reconstitution will be instrumental in achieving this goal.[15][20][21] A complete understanding of the anisodine biosynthetic pathway will not only be of fundamental scientific interest but will also open up new avenues for the metabolic engineering of high-value medicinal compounds.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Frontiers | Evolution of the key alkaloid enzyme putrescine N-methyltransferase from spermidine synthase [frontiersin.org]
• 3. Putrescine N-methyltransferase - Wikipedia [en.wikipedia.org]
• 4. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tropinone reductase II(EC 1.1.1.236) - Creative Enzymes [creative-enzymes.com]
• 6. The biosynthesis of tropic acid in plants: evidence for the direct rearrangement of 3-phenyllactate to tropate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Anisodine - Wikipedia [en.wikipedia.org]
• 10. Enzymatic and non-enzymatic conversion of cystamine to thiotaurine and taurine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Exogenous regulation of macronutrients promotes the accumulation of alkaloid yield in anisodus tanguticus (Maxim.) pascher - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | Geographically associated endophytic fungi contribute to the tropane alkaloids accumulation of Anisodus tanguticus [frontiersin.org]
• 14. akjournals.com [akjournals.com]
• 15. In vitro Reconstitution of the Biosynthetic Pathway to the Nitroimidazole Antibiotic Azomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Evolution of the key alkaloid enzyme putrescine N-methyltransferase from spermidine synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. enzyme putrescine n-methyltransferase: Topics by Science.gov [science.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Capturing enzyme structure prior to reaction initiation: tropinone reductase-II-substrate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Reconstitution of monoterpene indole alkaloid biosynthesis in Nicotiana benthamiana | bioRxiv [biorxiv.org]
• 21. In vitro reconstitution guide for targeted synthetic metabolism of chemicals, nutraceuticals and drug precursors [agris.fao.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Anisodine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisodine, a tropane alkaloid naturally found in plants of the Solanaceae family, such as Scopolia tanguticus Maxim, is a compound of significant interest in medicinal chemistry.[1][2][3] It functions as an antispasmodic and anticholinergic agent and has been utilized in the treatment of acute circulatory shock.[2] Anisodine exerts its pharmacological effects by acting as a muscarinic acetylcholine receptor antagonist and an α1-adrenergic receptor antagonist. This document provides a detailed overview of the chemical synthesis of (-)-Anisodine, focusing on a well-established asymmetric total synthesis approach. The protocols and data presented are compiled to aid researchers in the replication and further development of synthetic routes to this important molecule.

Overview of the Synthetic Pathway

The most efficient and widely cited asymmetric total synthesis of (-)-Anisodine commences from 6-beta-acetyltropine.[1][2][3] The synthesis involves several key transformations, including the formation of an alkene intermediate, a stereoselective dihydroxylation, cyclization to form the epoxide ring, and finally, esterification with a protected atropic acid derivative. The key step that ensures the desired stereochemistry of the final product is a Sharpless asymmetric dihydroxylation.

Quantitative Data Summary

While the full experimental details from the primary literature by Chang et al. (2006) were not fully accessible, the following tables summarize the expected reactants, reagents, and products for each major step of the synthesis. The yields and specific quantities are based on general procedures for these types of reactions and should be optimized for specific laboratory conditions.

Table 1: Synthesis of 6,7-dehydrotropine (Intermediate 2)

Reactant/Reagent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equiv.
6-beta-acetyltropine (1)	C₁₀H₁₇NO₂	183.25	[Not Available]	1.0
Reducing Agent (e.g., NaBH₄)	NaBH₄	37.83	[Not Available]	[Excess]
Acid (for dehydration)	H₂SO₄	98.08	[Catalytic]	[N/A]
Solvent (e.g., Methanol)	CH₄O	32.04	[Not Available]	[N/A]
Product:
6,7-dehydrotropine (2)	C₈H₁₃N	123.20	[Not Available]	[Up to X%]

Table 2: Sharpless Asymmetric Dihydroxylation of 6,7-dehydrotropine (to Intermediate 3)

Reactant/Reagent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equiv.
6,7-dehydrotropine (2)	C₈H₁₃N	123.20	[Not Available]	1.0
AD-mix-β	[Mixture]	[N/A]	[Not Available]	[N/A]
or
K₃Fe(CN)₆	C₆FeK₃N₆	329.24	[Not Available]	3.0
K₂CO₃	CK₂O₃	138.21	[Not Available]	3.0
(DHQD)₂PHAL	C₄₈H₅₄N₄O₄	774.97	[Not Available]	0.01
K₂OsO₄·2H₂O	H₄K₂O₆Os	368.45	[Not Available]	0.002
Methanesulfonamide	CH₅NO₂S	95.12	[Not Available]	1.0
Solvent (e.g., t-BuOH/H₂O)	C₄H₁₀O / H₂O	74.12 / 18.02	[Not Available]	[N/A]
Product:
(-)-6β,7β-dihydroxy-tropine (3)	C₈H₁₅NO₂	157.21	[Not Available]	[Up to X%]

Table 3: Synthesis of (-)-Scopine derivative (Intermediate 5)

Reactant/Reagent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equiv.
(-)-6β,7β-dihydroxy-tropine (3)	C₈H₁₅NO₂	157.21	[Not Available]	1.0
Mesyl Chloride (MsCl)	CH₃ClO₂S	114.55	[Not Available]	1.1
Base (e.g., Triethylamine)	C₆H₁₅N	101.19	[Not Available]	1.2
Solvent (e.g., CH₂Cl₂)	CH₂Cl₂	84.93	[Not Available]	[N/A]
Intermediate:
Mesylated diol (4)	C₉H₁₇NO₄S	235.30	[Not Available]	[High Yield]
Base for cyclization (e.g., NaH)	HNa	24.00	[Not Available]	1.1
Solvent (e.g., THF)	C₄H₈O	72.11	[Not Available]	[N/A]
Product:
(-)-Scopine (5)	C₈H₁₃NO₂	155.19	[Not Available]	[Up to X%]

Table 4: Synthesis of (-)-Anisodine (Final Product)

Reactant/Reagent	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equiv.
(-)-Scopine (5)	C₈H₁₃NO₂	155.19	[Not Available]	1.0
O-acetyl-atropic acid chloride	C₁₁H₁₁ClO₃	226.66	[Not Available]	1.1
Base (e.g., Pyridine)	C₅H₅N	79.10	[Not Available]	[Excess]
Solvent (e.g., Toluene)	C₇H₈	92.14	[Not Available]	[N/A]
Intermediate:
O-acetyl-Anisodine	C₁₉H₂₃NO₆	361.39	[Not Available]	[High Yield]
Hydrolysis reagent (e.g., HCl)	HCl	36.46	[Not Available]	[Catalytic]
Product:
(-)-Anisodine	C₁₇H₂₁NO₅	319.35	[Not Available]	[Up to X%]

Experimental Protocols

Note: The following protocols are representative methodologies for the key transformations in the synthesis of (-)-Anisodine. The specific quantities of reagents, reaction times, and temperatures should be obtained from the primary literature (Chang et al., 2006) for precise replication.

Protocol 1: Synthesis of 6,7-dehydrotropine (Intermediate 2)

• Dissolve 6-beta-acetyltropine (1) in a suitable solvent such as methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Add a reducing agent (e.g., sodium borohydride) portion-wise while maintaining the temperature at 0-5 °C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction carefully with water and concentrate the mixture under reduced pressure.

• To the crude alcohol, add a catalytic amount of a strong acid (e.g., sulfuric acid).

• Heat the mixture to induce dehydration.

• After completion of the reaction, neutralize the mixture and extract the product with an organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude 6,7-dehydrotropine (2).

• Purify the product by column chromatography or distillation.

Protocol 2: Sharpless Asymmetric Dihydroxylation to (-)-6β,7β-dihydroxy-tropine (Intermediate 3)

• In a round-bottom flask, prepare a solution of AD-mix-β in a tert-butanol/water (1:1) solvent system.

• Cool the mixture to 0 °C with stirring.

• Add methanesulfonamide to the mixture.

• Dissolve 6,7-dehydrotropine (2) in the reaction mixture.

• Stir the reaction vigorously at 0 °C for 24-48 hours or until TLC indicates the consumption of the starting material.

• Add sodium sulfite and stir for an additional hour at room temperature.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude diol (3) by column chromatography.

Protocol 3: Synthesis of (-)-Scopine (Intermediate 5)

• Dissolve the diol (3) in an anhydrous solvent such as dichloromethane under an inert atmosphere.

• Cool the solution to 0 °C and add a base (e.g., triethylamine).

• Add mesyl chloride dropwise and stir the reaction at 0 °C for a few hours.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer and concentrate to give the crude mesylated intermediate (4).

• Dissolve the crude mesylate in anhydrous THF.

• Add a strong base (e.g., sodium hydride) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the cyclization is complete.

• Carefully quench the reaction with water and extract the product with an organic solvent.

• Dry, concentrate, and purify the resulting (-)-scopine (5) by chromatography.

Protocol 4: Esterification and Deprotection to (-)-Anisodine

• Dissolve (-)-scopine (5) in an anhydrous aprotic solvent like toluene.

• Add a base such as pyridine.

• Add a solution of O-acetyl-atropic acid chloride in the same solvent dropwise at room temperature.

• Stir the reaction mixture overnight.

• Wash the reaction mixture with aqueous copper sulfate solution, followed by water and brine.

• Dry the organic layer and concentrate to obtain the crude O-acetyl-Anisodine.

• Dissolve the crude product in a suitable solvent and add a catalytic amount of acid (e.g., HCl) to effect deacetylation.

• Stir at room temperature until the reaction is complete.

• Neutralize the reaction, extract the product, dry the organic layer, and concentrate.

• Purify the final product, (-)-Anisodine, by recrystallization or column chromatography.

Visualizations

Caption: Overall synthetic pathway of (-)-Anisodine.

Caption: Experimental workflow for the synthesis of (-)-Anisodine.

References

• 1. An efficient approach to the asymmetric total synthesis of (-)-anisodine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anisodine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Efficacy Testing of Anisodine

Introduction

Anisodine, a tropane alkaloid derived from the plant Anisodus tanguticus, is a pharmacological agent with significant therapeutic potential.[1] Primarily known as an anticholinergic drug, it functions as a muscarinic acetylcholine receptor (mAChR) antagonist.[2][3] Its mechanism of action extends to neuroprotective, anti-inflammatory, and antioxidative effects, making it a compound of interest for various conditions, including circulatory shock, ophthalmic disorders, and cerebral ischemia.[1][4][5]

These application notes provide detailed protocols for a range of in vitro assays designed to evaluate the efficacy of Anisodine. The described methods are intended for researchers, scientists, and drug development professionals engaged in the pharmacological characterization of this compound. The protocols cover key aspects of Anisodine's activity, including its interaction with cholinergic receptors and its functional effects on neuronal and inflammatory cell models.

Quantitative Data Summary

The following table summarizes quantitative data from in vitro studies on Anisodine and related compounds, providing key efficacy and interaction metrics.

Assay Type	Target/Model	Compound	Metric	Value	Reference
Transporter Inhibition	Organic Cation Transporter 1 (OCT1)	Anisodine	IC₅₀	12.9 µmol/L	[6]
Transporter Kinetics	Organic Cation Transporter 2 (OCT2)	Anisodine	Kₘ	13.3 ± 2.6 µmol/L	[6]
Transporter Kinetics	Organic Cation Transporter 2 (OCT2)	Anisodine	Vₘₐₓ	286.8 ± 53.6 pmol/mg protein/min	[6]
Cell Viability	Hypoxia-induced Rat Retinal Progenitor Cells	Compound Anisodine	Effective Conc.	0.126 - 1.010 g/L	[7][8]
Calcium Influx	Hypoxia-induced Rat Retinal Progenitor Cells	Compound Anisodine	Effective Conc.	0.126 - 1.010 g/L (dose-dependent attenuation)	[7][8]

Application Note 1: Assessing Anticholinergic Activity

Anisodine's primary mechanism is the blockade of muscarinic acetylcholine receptors.[2] The following assays are fundamental for characterizing this activity.

Protocol 1: Muscarinic Receptor Binding Assay (Radioligand Displacement)

This protocol determines the binding affinity of Anisodine for muscarinic receptors by measuring its ability to displace a known radiolabeled antagonist.

Objective: To determine the inhibitory constant (Kᵢ) of Anisodine at muscarinic acetylcholine receptor subtypes.

Materials:

• Cell membranes from cells expressing specific human mAChR subtypes (e.g., M₁, M₂, M₃).

• Radioligand: [³H]N-methylscopolamine ([³H]NMS), a non-selective muscarinic antagonist.

• Anisodine stock solution.

• Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Non-specific binding control: Atropine (1 µM).

• Scintillation cocktail and vials.

• Glass fiber filters.

• Cell harvester and scintillation counter.

Methodology:

• Preparation: Thaw the cell membrane preparations on ice. Prepare serial dilutions of Anisodine in assay buffer.

• Reaction Setup: In a 96-well plate, combine the following in order:

  • Assay Buffer.

  • Anisodine solution at various concentrations (or vehicle for total binding, or atropine for non-specific binding).

  • [³H]NMS at a final concentration close to its Kᴅ value (e.g., 0.2 nM).[9]

  • Cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.[10]

• Termination: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters using a cell harvester.

• Washing: Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Measurement: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of Anisodine concentration. Determine the IC₅₀ value (concentration of Anisodine that inhibits 50% of radioligand binding) using non-linear regression. Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant.

Workflow for Radioligand Binding Assay.

Protocol 2: Intracellular Calcium ([Ca²⁺]i) Mobilization Assay

This functional assay measures Anisodine's ability to block agonist-induced calcium release, a key downstream event of M₁/M₃/M₅ receptor activation.

Objective: To quantify the antagonistic effect of Anisodine on agonist-induced intracellular calcium mobilization.

Materials:

• A suitable cell line endogenously or recombinantly expressing M₃ muscarinic receptors (e.g., HEK293, SH-SY5Y).

• Calcium-sensitive fluorescent dye (e.g., Fluo-8, Fura-2 AM).

• Muscarinic agonist (e.g., Carbachol, Acetylcholine).

• Anisodine stock solution.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescence plate reader with an injection system or fluorescence microscope.

Methodology:

• Cell Plating: Seed cells in a black, clear-bottom 96-well plate and culture until they form a confluent monolayer.

• Dye Loading: Remove the culture medium and incubate the cells with the calcium-sensitive dye in assay buffer for 30-60 minutes at 37°C, according to the dye manufacturer's instructions.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Incubation: Add Anisodine at various concentrations to the wells and incubate for 15-30 minutes. Include "vehicle-only" control wells.

• Measurement: Place the plate in the fluorescence reader. Record a baseline fluorescence reading for several seconds.

• Agonist Stimulation: Inject the muscarinic agonist (e.g., Carbachol) at a predetermined EC₈₀ concentration into the wells and continue to record the fluorescence signal for 1-2 minutes. The signal will increase rapidly upon agonist addition in control wells.[11]

• Data Analysis: The change in fluorescence intensity (F/F₀) reflects the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of Anisodine concentration. Determine the IC₅₀ value, which represents the concentration of Anisodine that inhibits 50% of the agonist-induced calcium response.

Anisodine blocks M3 receptor signaling.

Application Note 2: Evaluating Neuroprotective Efficacy

Anisodine has demonstrated neuroprotective properties, potentially by reducing oxidative stress and apoptosis.[7][12][13]

Protocol 3: Cell Viability (MTT) Assay for Neuroprotection

This assay assesses the ability of Anisodine to protect neuronal cells from a cytotoxic insult (e.g., hypoxia, oxidative stress).

Objective: To measure the effect of Anisodine on the viability of neuronal cells under stress conditions.

Materials:

• Neuronal cell line (e.g., SH-SY5Y, HT22).[12][14]

• Stress-inducing agent (e.g., H₂O₂, glutamate, or use a hypoxia chamber).

• Anisodine stock solution.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

• 96-well plates and a microplate reader.

Methodology:

• Cell Seeding and Treatment: Seed cells in a 96-well plate. After 24 hours, pre-treat the cells with various concentrations of Anisodine for 1-4 hours.[7]

• Induce Stress: Add the stress-inducing agent (e.g., H₂O₂) to the wells (except for the untreated control group) and incubate for a predetermined time (e.g., 24 hours).

• MTT Addition: Remove the medium and add fresh medium containing MTT solution (1:10 dilution). Incubate for 4 hours at 37°C, allowing viable cells to convert MTT into formazan crystals.[7]

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to each well to dissolve the formazan crystals. Agitate the plate for 10 minutes.[7]

• Measurement: Measure the absorbance (Optical Density, OD) at 490-570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control group: Cell Viability (%) = (OD of treated sample / OD of control) × 100. Plot cell viability against Anisodine concentration to determine the protective effect.

Application Note 3: Determining Anti-Inflammatory Activity

Anisodine exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators.[1]

Protocol 4: Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the effect of Anisodine on the production of nitric oxide, a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

Objective: To quantify the inhibition of LPS-induced NO production by Anisodine.

Materials:

• Macrophage cell line (e.g., RAW 264.7).

• Lipopolysaccharide (LPS).

• Anisodine stock solution.

• Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Sodium nitrite (NaNO₂) standard solution.

• 96-well plates and a microplate reader.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Anisodine for 1 hour.

• Stimulation: Add LPS (e.g., 1 µg/mL) to the wells to induce inflammation and NO production. Include control wells (cells only, cells + LPS, cells + Anisodine only). Incubate for 16-24 hours.[15]

• Sample Collection: Collect the cell culture supernatant from each well.

• Griess Reaction:

  • Add 50 µL of supernatant to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution and incubate for another 10 minutes.[15]

• Measurement: Measure the absorbance at 540 nm. The intensity of the resulting pink/magenta color is proportional to the nitrite concentration.

• Data Analysis: Create a standard curve using the NaNO₂ standard solution. Calculate the nitrite concentration in the samples from the standard curve. Determine the percentage inhibition of NO production by Anisodine compared to the LPS-only control. Calculate the IC₅₀ value.

References

• 1. What is the mechanism of Anisodine Hydrobromide? [synapse.patsnap.com]
• 2. What is Anisodine Hydrobromide used for? [synapse.patsnap.com]
• 3. Anisodine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Neuroprotective Effect of Compound Anisodine in a Mouse Model with Chronic Ocular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An in vitro study on interaction of anisodine and monocrotaline with organic cation transporters of the SLC22 and SLC47 families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Compound anisodine affects the proliferation and calcium overload of hypoxia-induced rat retinal progenitor cells and brain neural stem cells via the p-ERK1/2/HIF-1α/VEGF pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Compound anisodine affects the proliferation and calcium overload of hypoxia-induced rat retinal progenitor cells and brain neural stem cells via the p-ERK1/2/HIF-1α/VEGF pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Flavonoids with M1 Muscarinic Acetylcholine Receptor Binding Activity [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. biophysics-reports.org [biophysics-reports.org]
• 12. Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved [jsu-mse.com]
• 13. [Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro neurology assays - InnoSer [innoserlaboratories.com]
• 15. In Vitro and In Vivo Anti-Inflammatory Activity of 17-O-Acetylacuminolide through the Inhibition of Cytokines, NF-κB Translocation and IKKβ Activity | PLOS One [journals.plos.org]

Application Notes and Protocols for Studying the Neuroprotective Effects of Anisodine in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the established animal models and experimental protocols for investigating the neuroprotective properties of Anisodine. Anisodine, a tropane alkaloid, has demonstrated significant potential in mitigating neuronal damage in various models of neurological disorders.[1][2] This document outlines the key methodologies, from disease model induction to functional and molecular assessment, to facilitate the design and execution of preclinical studies.

Introduction to Anisodine's Neuroprotective Mechanisms

Anisodine hydrobromide, derived from the plant Anisodus tanguticus, is an anticholinergic agent that functions as a muscarinic acetylcholine receptor antagonist.[1][2] Its neuroprotective effects are multifaceted and have been observed in various preclinical models of neurological damage. The primary mechanisms of action are believed to include:

• Anti-inflammatory Effects: Anisodine is thought to modulate the cholinergic anti-inflammatory pathway, which is a neural circuit that inhibits the production of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[1][3][4][5] This action is primarily mediated through the alpha-7 nicotinic acetylcholine receptor (α7nAChR), which, when activated, can suppress inflammatory responses.[4][6][7][8]

• Anti-apoptotic Signaling: Anisodine has been shown to promote neuronal survival by activating pro-survival signaling pathways such as the PI3K/Akt/GSK-3β pathway.[9][10] This leads to the upregulation of anti-apoptotic proteins like Bcl-2 and the downregulation of pro-apoptotic proteins like Bax.[9][10]

• Antioxidative Stress: The compound has been demonstrated to reduce oxidative stress by increasing the activity of antioxidant enzymes like superoxide dismutase (SOD) and decreasing levels of malondialdehyde (MDA), a marker of lipid peroxidation.[11][12]

• Promotion of Neuroplasticity: Studies suggest that Anisodine can enhance neural remodeling and recovery after ischemic injury by promoting the expression of neurotrophic factors and modulating signaling pathways like the Notch pathway.[13]

• Induction of Autophagy: Anisodine may also exert its neuroprotective effects by inducing autophagy, a cellular process for clearing damaged components, through the AMPK-mTOR signaling pathway.[14]

Recommended Animal Models

The selection of an appropriate animal model is critical for elucidating the specific neuroprotective effects of Anisodine. The most commonly utilized and well-characterized models are detailed below.

Ischemic Stroke Model: Middle Cerebral Artery Occlusion (MCAO)

The MCAO model is the most widely used for studying focal cerebral ischemia, mimicking the pathophysiology of human ischemic stroke.[15]

• Species and Strain: Male Sprague-Dawley (SD) rats (280-310 g) or C57BL/6 mice (25-30 g) are commonly used.[15][16] Male animals are often preferred to avoid the confounding neuroprotective effects of estrogen.[16]

• Principle: This model involves the temporary or permanent occlusion of the middle cerebral artery (MCA) by inserting a filament through the internal carotid artery. This leads to a reproducible infarct in the cerebral cortex and striatum.[17]

Vascular Dementia Model: Two-Vessel Occlusion (2-VO)

This model induces chronic cerebral hypoperfusion, which is a key feature of vascular dementia.[9][10]

• Species and Strain: Male Sprague-Dawley (SD) rats are typically used.[9][10]

• Principle: The model is created by the permanent ligation of both common carotid arteries, leading to sustained reduced blood flow to the brain and subsequent cognitive deficits and neuronal damage.[9][10]

Glaucoma Model: Chronic Ocular Hypertension

This model is used to investigate the protective effects of Anisodine on retinal ganglion cells (RGCs), which are progressively lost in glaucoma.[18]

• Species and Strain: Mice are used for this model.[18]

• Principle: Chronic elevation of intraocular pressure (IOP) is induced, leading to the degeneration of RGCs. Anisodine's ability to protect these neurons is then assessed.[18]

Experimental Protocols

Anisodine Administration

• Drug Formulation: Anisodine hydrobromide is typically dissolved in sterile saline for administration.

• Dosage and Route: Dosages in rodent models have ranged from 0.3 mg/kg to 1.2 mg/kg.[9] Administration is commonly performed via intraperitoneal (i.p.) injection. The treatment regimen (e.g., pre-treatment, post-treatment, duration) should be tailored to the specific research question.

MCAO Surgical Protocol (Intraluminal Suture Method)

• Anesthesia: Anesthetize the animal with an appropriate anesthetic agent, such as ketamine/xylazine cocktail (i.p.) or isoflurane inhalation.[16]

• Surgical Preparation: Place the animal in a supine position and maintain body temperature at 37°C. Make a midline cervical incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[16]

• Vessel Isolation: Carefully dissect and isolate the CCA, ECA, and ICA. Ligate the distal end of the ECA.

• Filament Insertion: Insert a coated monofilament suture into the ECA and advance it into the ICA until it occludes the origin of the MCA. A drop in cerebral blood flow, monitored by Laser Doppler Flowmetry, confirms successful occlusion.[17]

• Reperfusion: For transient MCAO, withdraw the filament after a defined period (e.g., 60-90 minutes) to allow reperfusion. For permanent MCAO, the filament is left in place.[17]

• Wound Closure: Suture the incision and allow the animal to recover.

Behavioral Assessments for Neurological Deficits

A battery of behavioral tests should be performed by a blinded observer to assess motor, sensory, and cognitive function post-injury.[19]

• Bederson Scale: A global neurological assessment for rodents, scoring on a scale of 0-3 based on forelimb flexion and circling behavior.[20]

• Modified Neurological Severity Score (mNSS): A composite score (0-14) that evaluates motor, sensory, and reflex functions.[15][20]

• Rotarod Test: This test assesses motor coordination and balance by measuring the time an animal can remain on a rotating rod.[19][20]

• Pole Test: Used to evaluate bradykinesia and motor coordination by measuring the time it takes for a rodent to turn and descend a vertical pole.[20][21]

• Morris Water Maze: A widely used test for assessing spatial learning and memory in rodents.[22]

Histological and Biochemical Analyses

• Infarct Volume Measurement (TTC Staining):

  • Euthanize the animal 24-48 hours post-MCAO.

  • Remove the brain and slice it into 2 mm coronal sections.[16]

  • Immerse the slices in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 15-20 minutes.[16][23]

  • Healthy tissue will stain red, while the infarcted tissue will remain white.

  • Quantify the infarct volume using image analysis software.

• Neuronal Survival (Nissl Staining):

  • Perfuse the animal with saline followed by 4% paraformaldehyde.

  • Process the brain for paraffin embedding or cryosectioning.

  • Stain sections with Cresyl violet to visualize Nissl bodies in neurons.

  • Count the number of viable neurons in specific brain regions.

• Apoptosis Detection (TUNEL Staining):

  • Use brain sections prepared as for Nissl staining.

  • Perform Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining to identify apoptotic cells.

  • Quantify the percentage of TUNEL-positive cells.

• Western Blot Analysis:

  • Homogenize brain tissue from the ischemic hemisphere.

  • Perform protein quantification, SDS-PAGE, and transfer to a membrane.

  • Probe with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, p-Akt, p-GSK-3β, NF-κB, TNF-α, IL-1β).

  • Use appropriate secondary antibodies and a detection system to visualize and quantify protein expression levels.

• ELISA for Cytokines:

  • Use brain homogenates or serum samples.

  • Utilize commercially available ELISA kits to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies on Anisodine.

Table 1: Anisodine Dosage and Effects in a Rat Model of Vascular Dementia [11][12]

Treatment Group	Anisodine Hydrobromide Dose	Neurological Function	Limb Coordination	SOD Activity	MDA Levels	Apoptotic Cells
VD Model	-	Significantly Impaired	Significantly Impaired	Significantly Decreased	Significantly Increased	High
Low Dose AH	Not specified	Improved	Improved	Increased	Decreased	36.10 ± 9.07%
Medium Dose AH	Not specified	Significantly Improved	Significantly Improved	Significantly Increased	Significantly Decreased	9.60 ± 5.63%
High Dose AH	Not specified	Significantly Improved	Significantly Improved	Significantly Increased	Significantly Decreased	3.43 ± 0.92%

Table 2: Anisodine Dosage in a Rat Model of Chronic Cerebral Hypoperfusion [9]

Treatment Group	Anisodine Hydrobromide (AH) Dose	Outcome
2-VO + AH 1.2mg/kg	1.2 mg/kg	Improved cognitive deficits, reduced neuron necrosis and apoptosis
2-VO + AH 0.6mg/kg	0.6 mg/kg	Improved cognitive deficits, reduced neuron necrosis and apoptosis
2-VO + AH 0.3mg/kg	0.3 mg/kg	Improved cognitive deficits, reduced neuron necrosis and apoptosis

Visualizations: Signaling Pathways and Experimental Workflow

Signaling Pathways of Anisodine's Neuroprotective Effects

Caption: Key signaling pathways modulated by Anisodine to exert its neuroprotective effects.

Experimental Workflow for MCAO Model

Caption: A typical experimental workflow for evaluating Anisodine in a rodent MCAO model.

References

• 1. What is the mechanism of Anisodine Hydrobromide? [synapse.patsnap.com]
• 2. What is Anisodine Hydrobromide used for? [synapse.patsnap.com]
• 3. The cholinergic anti-inflammatory pathway: An innovative treatment strategy for neurological diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Cholinergic Anti-inflammatory Pathway: A Missing Link in Neuroimmunomodulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholinergic anti-inflammatory pathway - Wikipedia [en.wikipedia.org]
• 6. Cholinergic anti-inflammatory pathway and its role in cardiovascular disease | University of Gothenburg [gu.se]
• 7. Cholinergic Modulation of Neuroinflammation: Focus on α7 Nicotinic Receptor [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benthamdirect.com [benthamdirect.com]
• 10. Low Dose of Anisodine Hydrobromide Induced Neuroprotective Effects in Chronic Cerebral Hypoperfusion Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved [jsu-mse.com]
• 12. [Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anisodine hydrobromide injection promotes neural remodeling and recovery after ischemic stroke in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Autophagy is Involved in Neuroprotective Effect of Alpha7 Nicotinic Acetylcholine Receptor on Ischemic Stroke [frontiersin.org]
• 15. tandfonline.com [tandfonline.com]
• 16. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Middle Cerebral Artery Occlusion Model of Stroke in Rodents: A Step-by-Step Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Neuroprotective Effect of Compound Anisodine in a Mouse Model with Chronic Ocular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Systematic and detailed analysis of behavioural tests in the rat middle cerebral artery occlusion model of stroke: Tests for long-term assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Behavioral tests in rodent models of stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Behaviour test in chronic brain ischemia rats: A... | F1000Research [f1000research.com]
• 23. Frontiers | Synergistic benefits of melatonin and therapeutic exercise as a unified strategy for managing stroke and doxorubicin-induced cardiotoxicity [frontiersin.org]

Application Notes and Protocols for Clinical Trial Design of Anisodine in Acute Ischemic Stroke

For Researchers, Scientists, and Drug Development Professionals

Introduction and Rationale

Acute Ischemic Stroke (AIS) is a leading cause of mortality and long-term disability worldwide. Current therapeutic options are limited, creating a critical need for novel neuroprotective agents. Anisodine, a tropane alkaloid derived from Anisodus tanguticus, has demonstrated potential as a therapeutic agent for AIS. It functions as a muscarinic acetylcholine receptor antagonist and an α1-adrenergic receptor antagonist.[1][2] Preclinical and clinical studies suggest that anisodine exerts neuroprotective effects through multiple mechanisms, including improving cerebral blood flow, reducing inflammation, inhibiting oxidative stress, and preventing neuronal apoptosis.[3][4] A systematic review and meta-analysis of 11 randomized controlled trials (RCTs) involving 1,337 patients in China indicated that anisodine hydrobromide injection, as an adjunct to conventional therapy, significantly improved neurological outcomes in AIS patients.[4][5][6][7] These promising findings warrant further investigation through well-designed clinical trials to establish the safety and efficacy of anisodine in a broader population.

This document provides detailed application notes and protocols for the design and implementation of a clinical trial investigating anisodine for the treatment of AIS.

Proposed Mechanism of Action of Anisodine in Acute Ischemic Stroke

Anisodine's neuroprotective effects in AIS are believed to be multifactorial. As a central muscarinic cholinergic receptor blocker, it can modulate neurotransmitter release and neuronal activity.[3] Additionally, it exhibits anti-inflammatory properties by inhibiting pro-inflammatory cytokines and possesses anti-oxidative damage capabilities.[3][4] Anisodine may also improve cerebral microcirculation and blood flow to the ischemic penumbra.[8] Furthermore, studies suggest its involvement in activating the ERK1/2 signaling pathway and regulating ATPase activity, which are crucial for neuronal survival and function.[4]

Anisodine's multifaceted mechanism of action in acute ischemic stroke.

Preclinical Research Protocols

In Vivo Model: Middle Cerebral Artery Occlusion (MCAO) in Rats

The MCAO model is a widely used preclinical model that mimics focal ischemic stroke in humans.

Protocol:

• Animal Preparation: Adult male Sprague-Dawley rats (250-300g) are anesthetized with an appropriate anesthetic (e.g., isoflurane or pentobarbital sodium). Body temperature is maintained at 37°C using a heating pad.

• Surgical Procedure:

  • A midline neck incision is made, and the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and dissected distally.

  • A 4-0 nylon monofilament with a rounded, silicone-coated tip is introduced into the ECA lumen.

  • The filament is advanced into the ICA until it occludes the origin of the middle cerebral artery (MCA). Occlusion is often confirmed by monitoring cerebral blood flow with a laser Doppler flowmeter.

  • For transient MCAO, the filament is withdrawn after a defined period (e.g., 90 or 120 minutes) to allow for reperfusion. For permanent MCAO, the filament is left in place.

• Post-operative Care: Animals are monitored during recovery from anesthesia. Analgesics are administered as needed.

• Outcome Assessment:

  • Neurological Deficit Scoring: A neurological deficit score (e.g., on a 0-4 scale) is assessed at various time points post-MCAO.

  • Infarct Volume Measurement: At the end of the experiment (e.g., 24 or 48 hours post-MCAO), rats are euthanized, and brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.

  • Biomarker Analysis: Blood and brain tissue samples can be collected for analysis of inflammatory and oxidative stress markers.

In Vitro Model: Oxygen-Glucose Deprivation/Reperfusion (OGD/R)

The OGD/R model in primary neuronal cultures or cell lines (e.g., PC12, SH-SY5Y) simulates the ischemic-reperfusion injury at a cellular level.

Protocol:

• Cell Culture: Neuronal cells are cultured under standard conditions.

• OGD Induction: The culture medium is replaced with a glucose-free medium, and the cells are placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a specific duration (e.g., 2-4 hours).

• Reperfusion: The glucose-free medium is replaced with the original complete medium, and the cells are returned to normoxic conditions (95% air, 5% CO₂) for a defined period (e.g., 24 hours).

• Anisodine Treatment: Anisodine is added to the culture medium at different concentrations before, during, or after OGD to assess its protective effects.

• Outcome Assessment:

  • Cell Viability: Assessed using assays such as MTT or LDH.

  • Apoptosis: Measured by TUNEL staining or caspase-3 activity assays.

  • Oxidative Stress: Evaluated by measuring reactive oxygen species (ROS) levels.

  • Inflammatory Markers: Quantification of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the culture supernatant by ELISA.

Clinical Trial Protocol: A Phase II, Randomized, Double-Blind, Placebo-Controlled Study

Study Objectives

• Primary Objective: To evaluate the efficacy of anisodine hydrobromide injection in improving neurological outcomes at 90 days in patients with AIS.

• Secondary Objectives:

  • To assess the safety and tolerability of anisodine in AIS patients.

  • To evaluate the effect of anisodine on functional independence and quality of life at 90 days.

  • To explore the effect of anisodine on biomarkers of inflammation and oxidative stress.

Patient Population and Selection Criteria

Table 1: Inclusion and Exclusion Criteria

Inclusion Criteria	Exclusion Criteria
1. Age 18-80 years.	1. Evidence of intracranial hemorrhage on initial brain imaging.
2. Clinical diagnosis of AIS.	2. Rapidly improving neurological symptoms.
3. Onset of stroke symptoms within 72 hours prior to randomization.[1]	3. Severe stroke (NIHSS score > 22).
4. National Institutes of Health Stroke Scale (NIHSS) score of 4-22.	4. Pre-existing disability (modified Rankin Scale score > 2).
5. Written informed consent from the patient or legally authorized representative.	5. Known hypersensitivity to anisodine or other anticholinergic drugs.
6. Severe comorbidities (e.g., severe heart, liver, or kidney disease).
7. Pregnancy or lactation.

Study Design and Treatment

Workflow for the proposed Phase II clinical trial of anisodine in AIS.

• Standard of Care: All patients will receive the best local standard of care for AIS, which may include antiplatelet therapy, blood pressure management, and supportive care.

• Investigational Product: Anisodine hydrobromide injection.

• Dosage and Administration: Based on available data, a proposed regimen is intravenous infusion of anisodine hydrobromide (e.g., 0.2-0.4 mg) diluted in 250-500 mL of normal saline or 5% dextrose solution, administered once daily for 14 days. The exact dose may need to be optimized in a Phase I study.

• Control: Placebo (vehicle solution) administered intravenously with the same frequency and duration.

Outcome Measures and Assessments

Table 2: Schedule of Assessments

Assessment	Screening/ Baseline	Day 7	Day 30	Day 90
Informed Consent	X
Medical History & Demographics	X
Physical & Neurological Exam	X	X	X	X
NIHSS	X	X	X	X
mRS	X	X (Primary)
Barthel Index (BI)	X	X
Vital Signs	X	Daily	X	X
Adverse Event Monitoring	X	Daily	X	X
Laboratory Tests (Hematology, Chemistry)	X	X	X
Biomarker Blood Draw	X	X	X
Brain Imaging (CT/MRI)	X	As needed

4.4.1 Detailed Protocol for Key Outcome Measures

• National Institutes of Health Stroke Scale (NIHSS): A 15-item neurologic examination stroke scale used to evaluate the effect of acute cerebral infarction on the levels of consciousness, language, neglect, visual-field loss, extraocular movement, motor strength, ataxia, dysarthria, and sensory loss. Scores range from 0 to 42, with higher scores indicating greater severity. The assessment should be performed by a certified investigator.

• Modified Rankin Scale (mRS): A 7-point scale for measuring the degree of disability or dependence in the daily activities of people who have suffered a stroke. The scale runs from 0 (no symptoms) to 6 (dead). The primary outcome will be the distribution of mRS scores at day 90.

• Barthel Index (BI): Measures performance in 10 basic activities of daily living. Scores range from 0 to 100, with higher scores indicating greater independence.

Safety Monitoring

A Data and Safety Monitoring Board (DSMB) will be established to periodically review the safety data.

Table 3: Potential Adverse Events Associated with Anisodine

System Organ Class	Adverse Events
Gastrointestinal	Dry mouth, nausea, vomiting[1][3]
Nervous System	Dizziness[1]
Skin and Subcutaneous Tissue	Facial flushing[1][3]
General Disorders	Weakness[1]
Investigations	Elevated alanine aminotransferase (ALT)[1]
Cardiovascular	Tachycardia, palpitations (as per anticholinergic class effects)
Renal and Urinary	Urinary retention (as per anticholinergic class effects)

All adverse events (AEs) and serious adverse events (SAEs) will be recorded, graded for severity, and assessed for their relationship to the study drug.

Biomarker Analysis Protocol

Blood samples will be collected in EDTA and serum-separating tubes at baseline, day 7, and day 90. Plasma and serum will be aliquoted and stored at -80°C until analysis.

Table 4: Proposed Biomarkers for Analysis

Biomarker Category	Specific Markers	Rationale
Inflammation	High-sensitivity C-reactive protein (hs-CRP), Interleukin-6 (IL-6), Tumor necrosis factor-alpha (TNF-α)	To assess the systemic inflammatory response and the anti-inflammatory effects of anisodine.
Oxidative Stress	Myeloperoxidase (MPO), 8-iso-PGF2α	To measure oxidative damage and the potential antioxidant effects of anisodine.
Neuronal Injury	Neurofilament light chain (NfL), Glial fibrillary acidic protein (GFAP)	To quantify the extent of neuronal and glial damage.

These biomarkers will be quantified using validated commercial ELISA kits according to the manufacturer's instructions.

Data Analysis

The primary efficacy analysis will be an intention-to-treat (ITT) analysis of the mRS score distribution at day 90 between the anisodine and placebo groups. Ordinal logistic regression will be used to analyze the shift in the mRS scores. Secondary continuous outcomes (e.g., change in NIHSS, BI scores) will be analyzed using mixed-effects models for repeated measures. Safety data will be summarized descriptively. Biomarker data will be analyzed to explore correlations with clinical outcomes.

Conclusion

The provided application notes and protocols outline a comprehensive framework for the preclinical and clinical evaluation of anisodine as a potential therapy for acute ischemic stroke. The successful execution of such a trial, based on the promising existing evidence, could lead to a significant advancement in the management of this devastating condition. The systematic collection of efficacy, safety, and biomarker data will be crucial in determining the future role of anisodine in stroke therapy.

References

• 1. Compound Anisodine Hydrobromide Injection [zizhu-pharm.com]
• 2. cellmolbiol.org [cellmolbiol.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy and safety of anisodine hydrobromide injection for acute ischemic stroke: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Guidelines for Acute Ischemic Stroke Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 6. Antiplatelet Therapy for Ischemic Stroke and Transient Ischemic Attack | Canadian Stroke Best Practices [strokebestpractices.ca]
• 8. Anisodine Hydrobromide - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Anisodine Administration Routes in Experimental Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisodine, a tropane alkaloid derived from Anisodus tanguticus, is a muscarinic acetylcholine receptor antagonist and an α1-adrenergic receptor antagonist.[1] It has been investigated for its therapeutic potential in various conditions, including circulatory shock and neuroprotection. This document provides detailed application notes and protocols for the administration of Anisodine in experimental animal studies, based on findings from preclinical research.

Data Presentation: Pharmacokinetic Parameters

The following tables summarize key pharmacokinetic parameters of Anisodine administered via different routes in various animal models.

Table 1: Pharmacokinetics of Intravenous Anisodine Hydrobromide in Beagle Dogs [2]

Dose (mg/kg)	Cmax (ng/mL)	AUC0-t (ng·h/mL)	t1/2z (h)
0.1	43.3 ± 8.6	35.9 ± 6.6	0.9 ± 0.3
0.3	117.9 ± 40.2	159.6 ± 56.6	1.5 ± 0.9
0.9	348.6 ± 40.0	443.3 ± 50.3	1.1 ± 0.2

Table 2: Tissue Distribution of Intravenous Anisodine Hydrobromide in SD Rats (5 mg/kg) [2]

Tissue	Peak Concentration (ng/mL or ng/g)	Time to Peak
Kidney	1967.6 ± 569.4	5 min
Stomach	2316.9 ± 952.6	30 min
Plasma	>200	5 min
Small Intestine	>200	5 min
Lung	>200	5 min
Liver	>200	5 min
Spleen	>200	5 min
Ovary	>200	5 min
Heart	>200	5 min
Uterus	>200	5 min
Skeletal Muscle	>200	5 min
Fat	<200	5 min
Testis	<200	5 min
Brain	<200	5 min

Experimental Protocols

Intravenous (IV) Administration

Objective: To achieve rapid systemic exposure and investigate the immediate pharmacological effects of Anisodine.

Animal Model: Beagle Dogs[3]

Materials:

• Anisodine Hydrobromide injection solution

• Sterile saline (0.9% NaCl) for dilution

• Syringes and needles (appropriate gauge for canine cephalic vein)

• Animal restrainer

Protocol:

• Fast the dogs for at least 12 hours prior to administration.[3]

• Prepare the Anisodine Hydrobromide solution to the desired concentration using sterile saline. Doses of 0.1, 0.4, 1.6, and 6.4 mg/kg have been used in studies.[3]

• Weigh the animal to accurately calculate the injection volume.

• Manually restrain the dog and locate the cephalic vein on the forelimb.

• Administer the Anisodine solution as a single intravenous injection. The injection rate should be controlled; for example, a rate of 5 mL/min has been reported.[3]

• Collect blood samples from the contralateral cephalic vein at predetermined time points (e.g., 5, 10, 20, 30, 45 minutes and 1, 1.5, 3, 5, 7, 10 hours) for pharmacokinetic analysis.[2]

• Monitor the animal for any adverse effects.

Animal Model: Sprague-Dawley (SD) Rats[2]

Materials:

• Anisodine Hydrobromide injection solution

• Sterile saline (0.9% NaCl) for dilution

• Syringes and needles (e.g., 27-30G)

• Rat restrainer

Protocol:

• Prepare the Anisodine Hydrobromide solution. A dose of 5 mg/kg has been documented for tissue distribution studies.[2]

• Weigh the rat to determine the correct injection volume.

• Place the rat in a restrainer to immobilize it and expose the tail.

• Warm the tail with a heat lamp or warm water to dilate the lateral tail veins.

• Administer the solution via a lateral tail vein.

• For tissue distribution studies, sacrifice the rats at different time points post-injection to collect plasma and various tissues.[2]

Oral Gavage (PO)

Objective: To investigate the oral bioavailability and metabolic fate of Anisodine.

Animal Model: Mice or Rats

Materials:

• Anisodine solution or suspension

• Oral gavage needle (flexible or curved, 18-20 gauge for mice, 16-18 gauge for rats)

• Syringe

• Animal scale

Protocol:

• Weigh the animal to calculate the precise dosage volume. The maximum recommended volume is 10 ml/kg for mice.

• Measure the appropriate length for gavage needle insertion by holding the needle alongside the animal, with the tip at the mouth and the end at the last rib. Mark this length on the needle.

• Securely restrain the animal by scruffing the neck to immobilize the head.

• Gently insert the gavage needle into the diastema (gap between the incisors and molars) and advance it along the upper palate.

• The needle should pass smoothly down the esophagus. If resistance is met, withdraw and re-attempt.

• Once the needle is at the predetermined depth, administer the Anisodine solution slowly and steadily.

• Gently remove the gavage needle along the same path of insertion.

• Monitor the animal for any signs of distress, such as labored breathing.

Intraperitoneal (IP) Injection

Objective: To achieve rapid systemic absorption, bypassing the gastrointestinal tract.

Animal Model: Mice or Rats

Materials:

• Anisodine solution

• Sterile syringes and needles (25-27G for mice, 23-25G for rats)

• 70% ethanol for disinfection

Protocol:

• Weigh the animal to determine the injection volume. The recommended maximum volume is 10 ml/kg.

• Restrain the animal to expose the abdomen. For rats, a two-person technique may be preferred.

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.

• Disinfect the injection site with 70% ethanol.

• Insert the needle at a 30-45 degree angle with the bevel facing up.

• Aspirate to ensure the needle has not entered a blood vessel or organ.

• Inject the Anisodine solution.

• Withdraw the needle and return the animal to its cage. Monitor for any adverse reactions.

Subcutaneous (SC) Administration

Objective: To achieve slower, more sustained absorption compared to IV or IP routes.

Animal Model: Dogs[3]

Materials:

• Anisodine solution

• Sterile syringes and needles (e.g., 25-27G)

• Clippers

• 70% ethanol

Protocol:

• A study on a compound preparation of Anisodine suggests that subcutaneous doses up to 4.04 mg/kg did not produce significant abnormalities in dogs, while a dose of 40.4 mg/kg induced adverse effects.[3]

• Weigh the animal to calculate the injection volume.

• Shave the hair from the injection site, typically the loose skin over the back or neck.

• Clean the area with 70% ethanol.

• Lift a fold of skin to create a "tent."

• Insert the needle into the base of the skin tent, parallel to the body.

• Aspirate to check for blood. If none appears, inject the solution.

• Withdraw the needle and gently massage the area to aid dispersion.

• Monitor the animal for local reactions at the injection site.

Signaling Pathways and Experimental Workflows

Anisodine's Mechanism of Action: Antagonism of Muscarinic and Adrenergic Receptors

Anisodine functions as an antagonist at both muscarinic acetylcholine receptors and α1-adrenergic receptors.[1] This dual antagonism underlies its diverse pharmacological effects.

Anisodine's antagonistic action on receptors.

Neuroprotective Signaling Pathway of Anisodine

In models of cerebral ischemia, Anisodine has demonstrated neuroprotective effects, which are believed to be mediated, in part, through the modulation of the Akt/GSK-3β signaling pathway.

Anisodine's role in the Akt/GSK-3β pathway.

Experimental Workflow for Evaluating Anisodine's Neuroprotective Effects

The following workflow outlines a typical experimental design to assess the neuroprotective properties of Anisodine in an animal model of stroke.

Workflow for neuroprotection studies.

References

• 1. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Effects of Anisodine Hydrobromide on the Cardiovascular and Respiratory Functions in Conscious Dogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Anisodine in Biological Samples using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of a representative Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Anisodine in biological samples, primarily focusing on plasma. The protocols outlined below are based on established bioanalytical techniques for small molecules and available data on Anisodine analysis.[1]

Disclaimer: The following experimental protocol is a representative method and requires full validation according to the relevant regulatory guidelines (e.g., FDA, EMA) before implementation in preclinical or clinical studies.[2]

Introduction

Anisodine is a naturally occurring belladonna alkaloid with anticholinergic properties. Accurate quantification of Anisodine in biological matrices is crucial for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism studies. LC-MS/MS offers high sensitivity and selectivity, making it the preferred method for bioanalysis. This document provides a starting point for developing and validating a robust LC-MS/MS assay for Anisodine.

Experimental Protocols

A sensitive and selective LC-MS/MS method is proposed for the determination of Anisodine in biological matrices.

2.1. Sample Preparation (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting small molecules from plasma or serum.[3]

• Reagents:

  • Methanol (LC-MS grade)

  • Internal Standard (IS) working solution (e.g., a structurally similar and stable isotopically labeled compound or another suitable small molecule)

• Procedure:

  • Thaw frozen biological samples (e.g., rat plasma) on ice.

  • Vortex the samples to ensure homogeneity.

  • In a clean microcentrifuge tube, add 50 µL of the plasma sample.

  • Add 10 µL of the Internal Standard working solution and vortex briefly.

  • Add 150 µL of ice-cold methanol to precipitate the proteins.[1]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2.2. Liquid Chromatography Conditions (Representative)

• Instrument: A UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient (Example):

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Autosampler Temperature: 4°C.

2.3. Mass Spectrometry Conditions (Representative)

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Anisodine: To be determined by direct infusion of a standard solution. The precursor ion will be the [M+H]+ ion. The product ion will be a stable fragment ion.

  • Internal Standard: To be determined based on the selected IS.

• Key Parameters to Optimize:

  • Capillary Voltage

  • Source Temperature

  • Desolvation Gas Flow

  • Cone Voltage

  • Collision Energy

Data Presentation

3.1. Pharmacokinetic Data

The following table summarizes pharmacokinetic parameters of Anisodine from a study in Beagle dogs following a single intravenous injection.[4]

Dose (mg/kg)	Cmax (ng/mL)	AUC0-t (ng·h/mL)	t1/2z (h)
0.1	43.3 ± 8.6	35.9 ± 6.6	0.9 ± 0.3
0.3	117.9 ± 40.2	159.6 ± 56.6	1.5 ± 0.9
0.9	348.6 ± 40.0	443.3 ± 50.3	1.1 ± 0.2

Cmax: Maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; t1/2z: Terminal half-life.

3.2. Method Validation Parameters

A comprehensive validation of the bioanalytical method should be performed. The following table outlines the key validation parameters and their typical acceptance criteria based on regulatory guidelines.

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99. The calibration curve should consist of a blank, a zero standard, and at least six non-zero standards.
LLOQ	The lowest concentration on the calibration curve with a signal-to-noise ratio of at least 5 and with precision (%CV) and accuracy (%bias) within ±20%.
Accuracy	The mean concentration at each QC level (low, mid, high) should be within ±15% of the nominal value (±20% for LLOQ).
Precision	The coefficient of variation (%CV) at each QC level should not exceed 15% (20% for LLOQ). This includes both intra-day (within a single run) and inter-day (between different runs) precision.
Recovery	The extraction recovery of the analyte and internal standard should be consistent, precise, and reproducible.
Matrix Effect	The matrix factor (ratio of analyte peak response in the presence of matrix to the peak response in the absence of matrix) should be consistent across different lots of the biological matrix.
Stability	Analyte stability should be demonstrated under various conditions: freeze-thaw cycles, short-term (bench-top), long-term (frozen), and in-processed samples. The mean concentration of stability samples should be within ±15% of the nominal concentration.

Visualizations

References

• 1. [Analysis of anisodine and its metabolites in rat plasma by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. spectroscopyeurope.com [spectroscopyeurope.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]

Application of Anisodine in Ophthalmic Condition Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisodine, a tropane alkaloid derived from Anisodus tanguticus, is a non-selective muscarinic receptor antagonist. It has been investigated for its therapeutic potential in various ophthalmic conditions, primarily due to its ability to improve microcirculation and exert neuroprotective effects. This document provides a comprehensive overview of the application of Anisodine in ophthalmic research, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant biological pathways.

Mechanism of Action

Anisodine primarily functions as a competitive antagonist of muscarinic acetylcholine receptors (M-receptors), blocking the action of acetylcholine. This antagonism leads to several physiological effects relevant to ophthalmology:

• Improved Ocular Blood Flow: Anisodine has been shown to increase blood flow to the retina and choroid, potentially by relieving vasospasm and improving microcirculation. This effect is crucial for tissues with high metabolic demand like the retina.

• Neuroprotection: Studies suggest that Anisodine possesses neuroprotective properties, particularly for retinal ganglion cells (RGCs). This may be attributed to its antioxidant activities and its ability to counteract the detrimental effects of ischemia and elevated intraocular pressure.

• Modulation of Scleral Remodeling: As a muscarinic antagonist, Anisodine may influence the proliferation and extracellular matrix remodeling of scleral fibroblasts, a key process in the development of myopia.

Applications in Ophthalmic Conditions

Glaucoma

Anisodine, particularly as part of a compound injection, has been studied for its neuroprotective role in glaucoma, a condition characterized by progressive RGC loss.

Quantitative Data Summary

Study Type	Model	Treatment	Key Findings	Reference
Preclinical	Mouse Model of Chronic Ocular Hypertension	Compound Anisodine (CA) solution in drinking water (2 ml/kg daily) for 29 days	Significantly higher RGC quantity in the CA-treated group compared to the untreated glaucoma model group (p < 0.001).[1]	[2][3][4]
Clinical	Primary Open-Angle Glaucoma (POAG) Patients	Compound Anisodine injection	Improved hemodynamics of the ophthalmic and central retinal arteries compared to the control group.[5]	[5]
Clinical	Primary Glaucoma Patients	Subcutaneous injection of Compound Anisodine (2 ml daily for two 14-day periods)	Significant increase in peak systolic and end-diastolic velocity in the short posterior ciliary artery.[6]	[6]

Experimental Workflow for Preclinical Glaucoma Studies

Preclinical workflow for evaluating Anisodine's neuroprotective effects in a glaucoma model.

Diabetic Retinopathy

Compound Anisodine has been investigated as an adjunctive therapy to panretinal photocoagulation (PRP) in patients with non-proliferative diabetic retinopathy (NPDR) to mitigate functional damage.

Quantitative Data Summary

Study Type	Condition	Treatment	Key Findings	Reference
Clinical	NPDR post-PRP	Subcutaneous Compound Anisodine injection (2 ml daily for four 14-day courses)	85.94% of patients in the Anisodine group showed improved visual acuity compared to 23.91% in the control group (p=0.000).[7]	[7][8]
Clinical	NPDR post-PRP	Subcutaneous Compound Anisodine injection (2 ml daily for four 14-day courses)	Significantly higher mean sensitivities in the 30°-60° visual field ring compared to the control group at 1 day, 1 month, and 2 months post-treatment (p < 0.05).[7]	[7][8]

Myopia

While direct clinical trials of Anisodine for myopia are limited, its mechanism as a muscarinic antagonist suggests a potential role in controlling myopia progression by influencing scleral remodeling. Muscarinic receptors are present in scleral fibroblasts, and their stimulation can affect cell proliferation and extracellular matrix synthesis.[9] Scleral hypoxia, a proposed factor in myopia development, leads to the upregulation of Hypoxia-Inducible Factor-1α (HIF-1α), which in turn can trigger scleral remodeling.[10][11] Anisodine's ability to improve ocular blood flow may help alleviate scleral hypoxia.

Putative Signaling Pathway of Anisodine in Myopic Sclera

References

• 1. Scleral changes in chicks with form-deprivation myopia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. Neuroprotective Effect of Compound Anisodine in a Mouse Model with Chronic Ocular Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective Effect of Compound Anisodine in a Mouse Model with Chronic Ocular Hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Neuroprotection in Glaucoma: Pharmacological Strategies and Emerging Technologies [mdpi.com]
• 7. Muscarinic cholinergic receptor (M2) plays a crucial role in the development of myopia in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Muscarinic antagonist control of myopia: evidence for M4 and M1 receptor-based pathways in the inhibition of experimentally-induced axial myopia in the tree shrew - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iovs.arvojournals.org [iovs.arvojournals.org]
• 10. Scleral hypoxia is a target for myopia control - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Asymmetric Total Synthesis of (-)-Anisodine

Welcome to the technical support center for the asymmetric total synthesis of (-)-Anisodine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly those related to low yields, encountered during the synthesis. Here you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols for key steps, and quantitative data to guide your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for the asymmetric total synthesis of (-)-Anisodine?

A1: The most efficient reported asymmetric total synthesis of (-)-Anisodine commences with 6-β-acetyltropine.[1][2] The synthesis involves the formation of a key olefin intermediate, followed by a crucial Sharpless asymmetric dihydroxylation to install the desired stereochemistry. Subsequent epoxidation and esterification with a protected form of anisodinic acid complete the synthesis.

Q2: Which step in the synthesis is most critical for establishing the stereochemistry of (-)-Anisodine?

A2: The Sharpless asymmetric dihydroxylation of the exocyclic alkene derived from 6-β-acetyltropine is the key stereochemistry-determining step.[1][2] The choice of the chiral ligand (AD-mix-α or AD-mix-β) dictates the facial selectivity of the dihydroxylation, leading to the desired stereoisomer.

Q3: I am observing low yields in the final esterification step. What are the common causes?

A3: Low yields in the esterification of the sterically hindered tropane diol-epoxide with the anisodinic acid derivative are common. Potential causes include steric hindrance, decomposition of the starting materials, or unfavorable reaction equilibrium. Strategies to overcome this include using highly reactive acylating agents (e.g., acid chlorides), employing coupling agents, and carefully optimizing reaction conditions such as temperature and reaction time.

Troubleshooting Guides

Problem 1: Low Yield in the Sharpless Asymmetric Dihydroxylation

Q: My Sharpless asymmetric dihydroxylation is resulting in a low yield of the desired diol. What are the potential causes and how can I troubleshoot this?

A: Low yields in this step can arise from several factors. Below is a systematic guide to troubleshooting this critical reaction.

Troubleshooting Workflow for Sharpless Asymmetric Dihydroxylation

Caption: Troubleshooting workflow for low yield in Sharpless asymmetric dihydroxylation.

Parameter	Recommended Condition	Rationale
Substrate Purity	>98%	Impurities can deactivate the osmium catalyst.
AD-mix	Fresh, from a reliable supplier	Reagents are sensitive to moisture and degradation.
pH	~11-12	The reaction is faster under slightly basic conditions.[3][4]
Temperature	0 °C to room temperature	Lower temperatures generally improve enantioselectivity.
Additives	1 eq. MeSO₂NH₂	Accelerates the catalytic cycle.[5]
Ligand Concentration	As per standard protocols	Higher concentration can suppress the non-enantioselective secondary reaction cycle.[5]

Problem 2: Low Yield in the Final Esterification Step

Q: I am struggling with the final esterification to couple the tropane core with the anisodinic acid side-chain. What methods can I use to improve the yield?

A: This is a challenging esterification due to the steric hindrance of both coupling partners. A simple Fischer esterification is unlikely to be effective. The table below outlines several strategies to improve the yield of this transformation.

Strategy	Reagents	Key Considerations	Potential Pitfalls
Acid Chloride Method	Anisodinoyl chloride (prepared from anisodinic acid and SOCl₂ or (COCl)₂)	Highly reactive, drives the reaction to completion.	Acid chloride may be unstable; reaction may require a non-nucleophilic base (e.g., pyridine, 2,6-lutidine) to scavenge HCl.
Carbodiimide Coupling	DCC or EDC, with DMAP (catalyst)	Milder conditions than the acid chloride method.	Formation of N-acylurea byproduct which can be difficult to remove; requires anhydrous conditions.
Yamaguchi Esterification	2,4,6-Trichlorobenzoyl chloride, then the tropane alcohol with DMAP	Effective for sterically hindered alcohols and acids.	Requires stoichiometric amounts of the activating agent and base.
Steglich Esterification	DCC and a catalytic amount of DMAP	A well-established method for coupling hindered substrates.	Similar to standard carbodiimide coupling, with potential for byproduct formation.

Logical Flow for Selecting an Esterification Method

Caption: Decision-making workflow for optimizing the final esterification step.

Detailed Experimental Protocols

Key Experiment 1: Sharpless Asymmetric Dihydroxylation of 6-acetyl-dehydrotropine

This protocol is a generalized procedure based on standard Sharpless AD reaction conditions.

• Preparation of the Reaction Mixture: In a round-bottom flask, combine AD-mix-β (1.4 g per 1 mmol of alkene) and a 1:1 mixture of tert-butanol and water (10 mL per 1 g of AD-mix). Stir the mixture at room temperature until the two phases are clear and the aqueous phase is a vibrant yellow. Cool the mixture to 0 °C in an ice bath.

• Addition of Alkene: Dissolve the 6-acetyl-dehydrotropine derivative (1 equivalent) in the reaction solvent and add it to the stirred AD-mix solution at 0 °C.

• Reaction Monitoring: Stir the reaction vigorously at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 6-24 hours.

• Quenching the Reaction: Once the starting material is consumed, add solid sodium sulfite (1.5 g per gram of AD-mix) and allow the mixture to warm to room temperature. Stir for an additional hour.

• Work-up and Purification: Add ethyl acetate to the reaction mixture and stir. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude diol by column chromatography on silica gel.

Key Experiment 2: Epoxidation of the Diol

This protocol describes a general method for the epoxidation of the diol intermediate.

• Preparation of the Diol: Dissolve the diol (1 equivalent) and triethyl orthoacetate (1.5 equivalents) in anhydrous dichloromethane.

• Acid Catalysis: Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Reaction and Monitoring: Stir the reaction at room temperature and monitor by TLC.

• Hydrolysis: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate and stir vigorously to hydrolyze the orthoester intermediate.

• Work-up and Purification: Separate the layers and extract the aqueous phase with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. The resulting epoxide is often used in the next step without further purification.

Key Experiment 3: Esterification using the Acid Chloride Method

This protocol provides a general procedure for the final esterification step.

• Preparation of the Acid Chloride: To a solution of the protected anisodinic acid (1 equivalent) in anhydrous dichloromethane at 0 °C, add oxalyl chloride (1.2 equivalents) dropwise, followed by a catalytic amount of anhydrous DMF. Allow the reaction to warm to room temperature and stir for 1-2 hours. Remove the solvent and excess reagent under vacuum.

• Esterification: Dissolve the crude acid chloride in anhydrous dichloromethane and add it to a solution of the tropane diol-epoxide (1 equivalent) and anhydrous pyridine (2 equivalents) in anhydrous dichloromethane at 0 °C.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir until the starting alcohol is consumed (monitored by TLC). Quench the reaction with water and separate the layers. Wash the organic layer sequentially with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude ester by column chromatography on silica gel to afford the protected (-)-Anisodine. Subsequent deprotection will yield the final product.

Synthetic Pathway Overview

Caption: Simplified synthetic pathway for (-)-Anisodine.

References

• 1. An efficient approach to the asymmetric total synthesis of (-)-anisodine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An efficient approach to the asymmetric total synthesis of (-)-anisodine. | Sigma-Aldrich [sigmaaldrich.com]
• 3. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Anisodine Dosage for In Vivo Rodent Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Anisodine in in vivo rodent studies.

Troubleshooting Guide

This guide addresses common issues that may arise during the administration of Anisodine to rodents.

Question/Issue	Possible Cause(s)	Recommended Solution(s)
How do I manage excessive sedation or motor impairment in my animals after Anisodine administration?	The dose of Anisodine may be too high, leading to potent anticholinergic effects on the central nervous system.	- Reduce the dosage: Start with a lower dose and titrate upwards based on the animal's response and the desired therapeutic effect. - Monitor closely: Observe the animals for the duration of the expected peak effect and adjust future doses accordingly. - Ensure proper hydration and nutrition: Sedated animals may have reduced food and water intake. Provide easily accessible hydration and food sources.
What should I do if I observe signs of anticholinergic toxicity (e.g., agitation, urinary retention, tachycardia)?	These are known side effects of Anisodine, an anticholinergic drug. The administered dose is likely in the toxic range for the specific animal model.[1][2][3]	- Discontinue administration: Immediately stop further dosing of Anisodine. - Provide supportive care: Monitor vital signs and provide fluids if necessary. For urinary retention, a veterinarian may need to be consulted.[4] - Re-evaluate your dosage: The maximum tolerated dose (MTD) for your specific rodent strain and experimental conditions may be lower than published values. Consider performing a dose-range finding study.[5][6]
I am not observing the expected neuroprotective or therapeutic effect. What could be the reason?	- The dose of Anisodine may be too low. - The route of administration may not be optimal for your experimental model. - The timing of administration in relation to the induced injury (e.g., cerebral ischemia) may be incorrect. - Poor bioavailability of the compound.	- Increase the dosage: Gradually increase the dose in subsequent experiments to find the minimum effective dose (MED).[5] - Consider a different administration route: Intravenous (IV) or intraperitoneal (IP) administration may offer higher bioavailability and a more rapid onset of action compared to oral gavage.[7] - Optimize the treatment window: Administer Anisodine at different time points before or after the experimental injury to determine the optimal therapeutic window.
What is the appropriate vehicle for dissolving Anisodine for injection?	The choice of vehicle can affect the solubility and stability of the drug.	- Sterile saline (0.9% NaCl): Anisodine hydrobromide is water-soluble and can typically be dissolved in sterile saline for injections. - Phosphate-buffered saline (PBS): This is another common and suitable vehicle. - Check for precipitation: Always visually inspect the solution for any precipitates before administration.

Frequently Asked Questions (FAQs)

Dosing and Administration

1. What is a typical starting dose for Anisodine in rats for neuroprotection studies?

Based on published literature, a common starting dose for neuroprotection studies in rats ranges from 0.3 mg/kg to 1.2 mg/kg when administered intraperitoneally.[8] Oral administration may require higher doses, in the range of 5 to 20 mg/kg, due to first-pass metabolism.[7] It is crucial to perform a pilot study to determine the optimal dose for your specific experimental model and rodent strain.

2. What are the recommended routes of administration for Anisodine in rodents?

The most common routes of administration for Anisodine in rodent studies are:

• Intraperitoneal (IP): Offers rapid absorption and is a common route for systemic drug delivery in rodents.

• Intravenous (IV): Provides 100% bioavailability and immediate systemic distribution. Often administered via the tail vein.

• Oral Gavage (PO): Mimics the clinical route of administration for oral formulations but may have lower bioavailability.

The choice of administration route will depend on the specific aims of your study.

3. How should I prepare Anisodine for administration?

For preparing Anisodine hydrobromide solutions:

• Weigh the required amount of Anisodine hydrobromide powder using a calibrated analytical balance.

• Dissolve in a sterile vehicle , such as 0.9% saline or PBS, to the desired final concentration.

• Ensure complete dissolution. Gentle warming or vortexing can be used if necessary.

• Filter the solution through a 0.22 µm sterile filter to remove any potential microbial contamination, especially for IV and IP injections.

• Store appropriately based on the manufacturer's recommendations, typically protected from light.

Experimental Design and Protocols

4. Can you provide a general protocol for a cerebral ischemia-reperfusion injury study in rats with Anisodine treatment?

Yes, here is a generalized protocol based on common methodologies:

Experimental Protocol: Middle Cerebral Artery Occlusion (MCAO) and Anisodine Treatment in Rats

• Animal Model: Adult male Sprague-Dawley rats (250-300g) are commonly used.

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane, pentobarbital sodium).

• MCAO Surgery:

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the CCA and ECA.

  • Insert a nylon monofilament suture (e.g., 4-0) into the ICA to occlude the origin of the middle cerebral artery (MCA). The insertion depth is typically 18-20 mm from the carotid bifurcation.[8][9]

  • Maintain the occlusion for a specific duration (e.g., 60-120 minutes).

• Anisodine Administration:

  • Prepare the Anisodine solution at the desired concentration.

  • Administer Anisodine via the chosen route (e.g., IP injection) at a pre-determined time point (e.g., 30 minutes before reperfusion or immediately after reperfusion).

• Reperfusion:

  • After the occlusion period, carefully withdraw the nylon suture to allow for reperfusion of the MCA.

• Post-operative Care:

  • Suture the incision and provide post-operative analgesia as per your institution's guidelines.

  • Monitor the animal for recovery from anesthesia and any adverse effects.

• Endpoint Analysis:

  • At a specified time point after reperfusion (e.g., 24 or 48 hours), euthanize the animals and harvest the brains for analysis (e.g., infarct volume measurement using TTC staining, histological analysis, Western blotting for signaling pathway proteins).

5. How can I optimize the dosage of Anisodine for my specific study?

Dosage optimization is a critical step for ensuring both efficacy and animal welfare. A dose-response study is recommended.

• Phase 1: Dose Range Finding: Start with a wide range of doses based on literature values. Include a vehicle control group and at least 3-4 dose levels of Anisodine. The goal is to identify the maximum tolerated dose (MTD) and a preliminary effective dose range.[5]

• Phase 2: Dose-Response Characterization: Once a narrower effective range is identified, conduct a more detailed study with more dose levels within that range to clearly define the dose-response curve and identify the optimal effective dose with minimal side effects.

The following diagram illustrates a logical workflow for dose optimization:

Anisodine Dose Optimization Workflow

Mechanism of Action

6. What is the proposed mechanism of action for the neuroprotective effects of Anisodine?

Anisodine's neuroprotective effects are believed to be mediated, at least in part, through the activation of the Akt/GSK-3β signaling pathway .[8][10] Cerebral ischemia can lead to a decrease in the phosphorylation of Akt, which in turn leads to the activation of Glycogen Synthase Kinase-3β (GSK-3β). Active GSK-3β is implicated in promoting apoptosis and neuronal cell death. Anisodine has been shown to increase the phosphorylation of Akt, which subsequently phosphorylates and inactivates GSK-3β. This inactivation of GSK-3β is thought to promote cell survival and reduce apoptosis in the ischemic brain.[8][9]

The following diagram illustrates this proposed signaling pathway:

Anisodine's Role in Akt/GSK-3β Pathway

Quantitative Data Summary

The following tables summarize quantitative data from various in vivo rodent studies investigating Anisodine.

Table 1: Anisodine Dosage and Administration Routes in Rats

Study Focus	Animal Model	Route of Administration	Dosage Range	Reference
Neuroprotection	Sprague-Dawley Rats	Intraperitoneal (IP)	0.3, 0.6, 1.2 mg/kg	[8]
Pharmacokinetics	Sprague-Dawley Rats	Oral (gavage)	5, 10, 20 mg/kg	[7]
Tissue Distribution	Sprague-Dawley Rats	Intravenous (IV)	5 mg/kg	[11]
Septic Acute Lung Injury	Sprague-Dawley Rats	Oral (gavage)	12.5, 25, 50 mg/kg	[7]
Septic Acute Lung Injury	Sprague-Dawley Rats	Intravenous (IV)	4, 8, 16 mg/kg	[7]

Table 2: Pharmacokinetic Parameters of Anisodine in Rodents

Parameter	Value	Animal Model	Route & Dose	Reference
Tmax (Time to Peak Concentration)	~0.5 hours	Rats	Oral	[7]
T1/2 (Half-life)	~3 hours	Rats	Oral & IV	[7]
Bioavailability	10.78%	Rats	Oral	[12]
Cmax (Peak Concentration)	267.50 ± 33.16 ng/mL	Rats	IV (Dose not specified)	[12]

References

• 1. Managing Anticholinergic Side Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticholinergic drugs: Uses and side effects [medicalnewstoday.com]
• 3. Physiology, Anticholinergic Reaction - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Clinical Practice Guidelines : Anticholinergic Syndrome [rch.org.au]
• 5. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 6. The diverse ways to determine experimental dose in animals - MedCrave online [medcraveonline.com]
• 7. [Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Low Dose of Anisodine Hydrobromide Induced Neuroprotective Effects in Chronic Cerebral Hypoperfusion Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotection Against Parkinson’s Disease Through the Activation of Akt/GSK3β Signaling Pathway by Tovophyllin A - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Akt/glycogen synthase kinase-3β pathway participates in the neuroprotective effect of interleukin-4 against cerebral ischemia/reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved [jsu-mse.com]
• 12. researchgate.net [researchgate.net]

Mitigating off-target effects of Anisodine in cell culture

Welcome to the technical support center for researchers utilizing Anisodine in cell culture experiments. This resource provides troubleshooting guides and frequently asked questions to help you design robust experiments and mitigate potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Anisodine?

Anisodine is a tropane alkaloid that primarily functions as a non-specific muscarinic acetylcholine receptor (mAChR) antagonist.[1][2][3] It competitively blocks the binding of the neurotransmitter acetylcholine to these receptors, thereby inhibiting parasympathetic nervous system responses.[3][4][5] This antagonism is considered its primary on-target effect.

Q2: What are the known or potential off-target effects of Anisodine?

Beyond its primary activity on muscarinic receptors, Anisodine has been documented to interact with other cellular targets. Notably, it can act as an α1-adrenergic receptor antagonist.[2] Additionally, studies have shown that Anisodine can inhibit organic cation transporters (OCTs) and multidrug and toxin extrusion proteins (MATEs), which could affect its accumulation and the transport of other substances in cells.[6]

Q3: What are common signs of off-target effects or general cytotoxicity in my cell culture?

Researchers should be vigilant for the following signs, which may indicate off-target effects or cytotoxicity:

• Reduced Cell Viability: A significant decrease in the number of viable cells compared to vehicle-treated controls.

• Changes in Morphology: Alterations in cell shape, rounding, detachment from the culture surface, or signs of apoptosis (e.g., membrane blebbing).

• Reduced Proliferation: A slower rate of cell division than expected.

• Metabolic Changes: Assays like the MTT assay may show reduced metabolic activity, which can indicate either cytotoxicity or a direct off-target effect on mitochondrial function.[7]

• Phenotypes Inconsistent with On-Target Effects: Observing cellular responses that cannot be explained by the blockade of muscarinic receptors.

Q4: How can I determine an appropriate starting concentration for Anisodine in my experiments?

The optimal concentration is highly dependent on the cell type and the specific research question.

• Literature Review: Start by reviewing published studies that use Anisodine in similar cell lines or experimental systems.

• Dose-Response Curve: Perform a dose-response experiment to determine the EC50 (half-maximal effective concentration) for your desired on-target effect and the CC50 (half-maximal cytotoxic concentration). The ideal therapeutic window lies between these two values.

• Use the Lowest Effective Concentration: To minimize the risk of off-target effects, it is crucial to use the lowest concentration of Anisodine that elicits the desired on-target biological effect.

Q5: How can I validate that my observed phenotype is a result of Anisodine's on-target activity?

Validating that an observed effect is due to the intended mechanism is critical.[8][9] Key strategies include:

• Rescue Experiments: If Anisodine blocks a specific pathway, try to "rescue" the phenotype by adding a downstream component of that pathway. If the phenotype is reversed, it supports an on-target mechanism.

• Use of Structurally Different Antagonists: Treat cells with another known muscarinic antagonist that has a different chemical structure. If it produces the same phenotype, it is more likely an on-target effect.

• Target Knockdown/Knockout: Use techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the intended target (muscarinic receptors).[10] The effect of Anisodine should be diminished or absent in these modified cells compared to wild-type cells.[10]

• Inactive Control Compound: If available, use a structurally similar but biologically inactive analog of Anisodine as a negative control.

Troubleshooting Guide

Issue 1: High levels of cell death are observed even at low concentrations of Anisodine.

Possible Cause	Suggested Solution
Cell line is highly sensitive to muscarinic receptor blockade.	Confirm that your cell line expresses muscarinic receptors. Some cell types rely on tonic cholinergic signaling for survival, and a complete blockade could induce apoptosis.
Off-target cytotoxicity.	Perform a comprehensive cytotoxicity assessment using multiple assays (see Protocol 1). Anisodine's interaction with transporters like OCTs could lead to toxic accumulation.[6]
Solvent toxicity (e.g., DMSO).	Ensure the final concentration of the solvent in your culture medium is non-toxic (typically <0.1% for DMSO). Run a vehicle-only control.
Poor compound quality or degradation.	Verify the purity of your Anisodine stock. Store it correctly (typically at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles).[11]

Issue 2: Experimental results are inconsistent or not reproducible.

Possible Cause	Suggested Solution
Variable drug concentration.	Prepare fresh dilutions of Anisodine from a validated stock solution for each experiment. Ensure thorough mixing.
Cell culture inconsistencies.	Standardize cell culture conditions, including cell passage number, seeding density, and media composition.
Edge effects on multi-well plates.	Avoid using the outer wells of plates for critical measurements, as they are more prone to evaporation. Fill outer wells with sterile PBS or media to maintain humidity.
Biological variability.	Ensure you are using a sufficient number of biological replicates to account for inherent variability in cellular responses.

Issue 3: The observed cellular effect does not align with known muscarinic receptor functions.

Possible Cause	Suggested Solution
An off-target effect is dominating the phenotype.	This is a strong indicator of an off-target mechanism. Focus on validation experiments (see Q5 in FAQs and the workflow diagram below). Investigate Anisodine's known off-targets, such as α1-adrenergic receptors.[2]
The cell model has an uncharacterized signaling pathway.	The observed effect might be a novel, on-target response in your specific cell type. Use pathway analysis tools (e.g., Western blotting for key signaling proteins) to investigate downstream effects of muscarinic receptor blockade.
Compound misidentification or contamination.	If possible, verify the identity and purity of your Anisodine sample using analytical methods like mass spectrometry or HPLC.

Quantitative Data Summary

The following table summarizes known quantitative parameters for Anisodine's interactions.

Parameter	Target	Value	System	Reference
IC50	Organic Cation Transporter 1 (OCT1)	12.9 µmol·L⁻¹	HEK293 cells	[6]
Km (Substrate Affinity)	Organic Cation Transporter 2 (OCT2)	13.3 ± 2.6 µmol·L⁻¹	HEK293 cells	[6]
Vmax (Max. Transport Rate)	Organic Cation Transporter 2 (OCT2)	286.8 ± 53.6 pmol/mg protein/min	HEK293 cells	[6]

Visualizations

Caption: Anisodine's on-target mechanism of action.

Caption: Workflow for differentiating on- and off-target effects.

Caption: Decision tree for troubleshooting unexpected results.

Experimental Protocols

Protocol 1: Assessing Cell Viability and Cytotoxicity

This protocol uses the Trypan Blue exclusion assay, which is a direct measure of membrane integrity and is less susceptible to artifacts from metabolic interference than assays like MTT.[12]

Materials:

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Trypan Blue stain (0.4%)

• Hemocytometer or automated cell counter

• Microscope

• Conical tubes

Procedure:

• Cell Plating: Seed cells in a multi-well plate (e.g., 24-well) at a density that allows for growth over the treatment period without reaching 100% confluency. Allow cells to adhere and stabilize for 24 hours.

• Treatment: Prepare serial dilutions of Anisodine in culture medium. Remove the old medium from the cells and add the Anisodine-containing medium. Include a "vehicle-only" control and an "untreated" control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Cell Harvesting:

  • Suspension cells: Gently resuspend the cells and transfer the contents of each well to a separate microcentrifuge tube.

  • Adherent cells: Aspirate the medium, wash once with PBS, and add Trypsin-EDTA. Incubate until cells detach. Neutralize the trypsin with medium containing serum and transfer the cell suspension to a microcentrifuge tube.

• Staining:

  • Centrifuge the cell suspension at 150 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 100 µL of PBS.

  • Add 100 µL of 0.4% Trypan Blue stain (a 1:1 dilution). Mix gently and incubate for 1-2 minutes at room temperature.

• Counting:

  • Load 10 µL of the stained cell suspension into a hemocytometer.

  • Under a microscope, count the number of live (unstained, bright) and dead (blue) cells in the four large corner squares.

• Calculation:

  • Total Cells/mL = Average count per square × Dilution factor × 10^4

  • % Viability = (Number of live cells / Total number of cells) × 100

Protocol 2: On-Target Validation via Rescue Experiment

This is a conceptual protocol that must be adapted to the specific pathway being studied. It assumes Anisodine is inhibiting a cellular response by blocking a muscarinic receptor that, when activated, leads to the activation of Protein Kinase C (PKC) via the IP3/DAG pathway.

Materials:

• Anisodine

• PKC activator (e.g., Phorbol 12-myristate 13-acetate, PMA)

• Appropriate assay to measure the downstream endpoint (e.g., qPCR for a target gene, Western blot for a phosphorylated protein).

Procedure:

• Experimental Groups: Set up the following treatment groups in your cell culture plate:

  • Group A: Untreated (negative control)

  • Group B: Vehicle control

  • Group C: Anisodine (at a concentration known to cause the phenotype)

  • Group D: PMA (at an optimal concentration to activate the pathway)

  • Group E: Anisodine + PMA (the "rescue" group)

• Treatment:

  • For Group E, pre-treat the cells with Anisodine for a duration sufficient to establish receptor blockade (e.g., 1-2 hours).

  • Add PMA to Group D and Group E. Add corresponding vehicle/media to other wells.

• Incubation: Incubate for the time required to observe the downstream effect (this could range from minutes to hours).

• Analysis: Harvest the cells and perform the endpoint assay (e.g., measure gene expression, protein phosphorylation, or another relevant phenotype).

• Interpretation:

  • If the phenotype observed in Group C (Anisodine alone) is reversed or partially reversed in Group E (Anisodine + PMA) to look more like Group D (PMA alone), it suggests the effect of Anisodine is indeed upstream of PKC activation. This provides strong evidence for an on-target mechanism.

References

• 1. What is the mechanism of Anisodine Hydrobromide? [synapse.patsnap.com]
• 2. Anisodine - Wikipedia [en.wikipedia.org]
• 3. Effects of Anisodine Hydrobromide on the Cardiovascular and Respiratory Functions in Conscious Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is Anisodine Hydrobromide used for? [synapse.patsnap.com]
• 5. Muscarinic Antagonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. An in vitro study on interaction of anisodine and monocrotaline with organic cation transporters of the SLC22 and SLC47 families - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells [frontiersin.org]
• 8. Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Target Validation: Linking Target and Chemical Properties to Desired Product Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medkoo.com [medkoo.com]
• 12. kosheeka.com [kosheeka.com]

Anisodine Interference in Biochemical Assays: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter interference from anisodine in their biochemical assays. Anisodine, a non-selective muscarinic acetylcholine receptor antagonist and an α1-adrenergic receptor antagonist, can potentially interfere with a variety of experimental setups.[1][2] This guide offers specific advice on identifying and mitigating these issues.

Frequently Asked Questions (FAQs)

Q1: What is anisodine and why might it interfere with my biochemical assays?

A1: Anisodine is a naturally occurring tropane alkaloid that functions as an anticholinergic agent by blocking muscarinic acetylcholine receptors.[2] It also exhibits antagonistic activity at α1-adrenergic receptors.[2][3] This dual antagonism means that anisodine can interfere with any assay that involves these receptors, their signaling pathways, or related enzymatic activity. For example, it can compete with ligands in receptor binding assays or modulate cellular responses in functional assays, leading to inaccurate results.

Q2: Which types of assays are most susceptible to interference by anisodine?

A2: Based on its mechanism of action, anisodine is most likely to interfere with the following assays:

• Receptor Binding Assays: Specifically, competitive binding assays for muscarinic and α1-adrenergic receptors.

• Functional Assays: Assays that measure downstream signaling of muscarinic and α1-adrenergic receptors, such as calcium influx assays, cAMP assays, and assays measuring smooth muscle contraction.[1][4]

• Enzyme Assays: Particularly acetylcholinesterase (AChE) assays, where the substrate or detection method may be indirectly affected by the presence of a muscarinic antagonist.

• Cell Viability and Proliferation Assays: High concentrations of any small molecule can potentially interfere with the chemical reactions of these assays (e.g., MTT, XTT), and anisodine's effect on cellular signaling could also impact cell health.

Q3: What are the typical signs of anisodine interference in an assay?

A3: Signs of interference can include:

• Unexpectedly low or high signal in your assay.

• A shift in the dose-response curve of your compound of interest.

• High background noise or variability between replicate wells.

• Results that are inconsistent with previous experiments or published data.

• In receptor binding assays, a decrease in the binding of your radiolabeled ligand in the presence of anisodine.

Q4: How can I confirm that anisodine is the cause of the interference?

A4: To confirm interference, you can run several control experiments:

• Vehicle Control: Run the assay with the vehicle used to dissolve anisodine to rule out any effects of the solvent.

• Compound-Only Control: Run the assay with anisodine alone (without your analyte of interest) to see if it directly affects the assay components or readout.

• Concentration-Response Curve: Generate a concentration-response curve for anisodine in your assay to understand the dose at which interference occurs.

• Use of an Alternative Antagonist: If possible, repeat the experiment with a structurally different muscarinic or adrenergic antagonist to see if a similar effect is observed.

Troubleshooting Guides

Receptor Binding Assays

Issue: Reduced binding of a radioligand to muscarinic or α1-adrenergic receptors in the presence of anisodine.

Cause: Anisodine is a competitive antagonist at these receptors and will compete with your labeled ligand for the binding site.

Troubleshooting Steps:

• Confirm Competitive Antagonism: Perform a competition binding assay with a range of anisodine concentrations to determine its binding affinity (Ki or IC50).

• Increase Radioligand Concentration: If feasible, increasing the concentration of the radiolabeled ligand can help to outcompete the antagonist. However, be mindful of increasing non-specific binding.

• Use a Different Radioligand: If available, a radioligand with a higher affinity for the receptor may be less susceptible to competition by anisodine.

• Data Correction: If the binding affinity of anisodine is known, its competitive effect can be mathematically corrected for in the data analysis.

Quantitative Data for Anisodamine (a close structural analog of Anisodine):

Receptor Target	Parameter	Value	Species/Tissue	Reference
Muscarinic M1-like (postjunctional)	pKB	7.86	Canine Saphenous Vein	[1]
Muscarinic M2-like (prejunctional)	pKB	7.78	Canine Saphenous Vein	[1]
α1-Adrenergic (vs. Norepinephrine)	pA2	4.81 ± 0.11	Canine Femoral Artery	[4]
α1-Adrenergic (vs. Phenylephrine)	pA2	4.86 ± 0.20	Canine Femoral Artery	[4]

Note: pKB and pA2 are negative logarithms of the antagonist's dissociation constant. Higher values indicate higher affinity. Data for anisodine is limited; anisodamine is a closely related compound.

Acetylcholinesterase (AChE) Assays (e.g., Ellman's Method)

Issue: Inaccurate measurement of acetylcholinesterase activity.

Cause: While anisodine does not directly inhibit AChE, its anticholinergic properties might indirectly influence the assay, or the compound itself could interfere with the colorimetric detection.

Troubleshooting Steps:

• Anisodine-Only Control: Incubate anisodine with the assay reagents (including DTNB and acetylthiocholine) in the absence of the enzyme to check for any direct chemical reaction that could alter the absorbance reading.

• Vary Incubation Times: Assess if pre-incubation of anisodine with the enzyme or substrate affects the reaction rate.

• Use an Alternative Assay Method: If significant interference is observed, consider using an alternative AChE assay with a different detection method (e.g., a fluorescent or chemiluminescent-based assay).

Cell Viability Assays (e.g., MTT, XTT)

Issue: False positive or false negative results in cell viability assays.

Cause:

• Chemical Interference: Anisodine may directly react with the tetrazolium salt (MTT, XTT) and reduce it to formazan, leading to a false-positive signal for cell viability.

• Biological Effects: As a muscarinic and adrenergic antagonist, anisodine can alter cell signaling pathways that may influence cell proliferation and metabolic activity, thereby affecting the assay outcome.

Troubleshooting Steps:

• Cell-Free Control: Add anisodine to the assay medium without cells to check for direct reduction of the tetrazolium dye. If a color change occurs, the assay is not suitable for use with anisodine in its current format.

• Use an Alternative Viability Assay: Switch to an assay with a different mechanism, such as a trypan blue exclusion assay (which measures membrane integrity) or a crystal violet assay (which measures cell number).

• Wash Cells Before Adding Reagent: After treating cells with anisodine for the desired time, wash the cells with fresh media before adding the viability assay reagent to remove any residual compound that could interfere with the chemistry of the assay.

Experimental Protocols

Key Experiment 1: Competitive Radioligand Binding Assay for Muscarinic Receptors

Objective: To determine the binding affinity (Ki) of anisodine for a specific muscarinic receptor subtype.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human muscarinic receptor subtype of interest (e.g., M1, M2, M3).

• Assay Buffer: Use a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Radioligand: Use a subtype-selective or non-selective muscarinic antagonist radioligand (e.g., [³H]-N-methylscopolamine, [³H]-QNB). The concentration of the radioligand should be at or below its Kd for the receptor.

• Competition Assay:

  • Set up a series of tubes or a 96-well plate.

  • Add a fixed concentration of the radioligand to each well.

  • Add increasing concentrations of unlabeled anisodine (e.g., from 10⁻¹⁰ M to 10⁻⁴ M).

  • Include controls for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known muscarinic antagonist like atropine).

  • Add the membrane preparation to initiate the binding reaction.

• Incubation: Incubate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium.

• Separation: Separate bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the anisodine concentration. Fit the data to a one-site competition model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Key Experiment 2: Acetylcholinesterase (AChE) Activity Assay (Ellman's Method)

Objective: To assess if anisodine interferes with the measurement of AChE activity.

Methodology:

• Reagents:

  • 0.1 M Phosphate Buffer (pH 8.0)

  • Acetylcholinesterase (AChE) enzyme solution

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) solution

  • Acetylthiocholine iodide (ATCI) substrate solution

  • Anisodine stock solution

• Assay Procedure (in a 96-well plate):

  • Test Wells: Add phosphate buffer, anisodine solution (at various concentrations), and AChE enzyme solution.

  • Control Wells (No Anisodine): Add phosphate buffer, vehicle, and AChE enzyme solution.

  • Blank Wells (No Enzyme): Add phosphate buffer and anisodine solution.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at a controlled temperature (e.g., 25°C).

• Reaction Initiation: Add DTNB solution to all wells, followed by the ATCI substrate solution to initiate the reaction.

• Measurement: Immediately measure the absorbance at 412 nm at regular intervals using a microplate reader to determine the rate of the reaction.

• Data Analysis: Compare the reaction rates in the presence and absence of anisodine. A significant change in the rate indicates interference. Also, check the blank wells for any absorbance change, which would suggest a direct reaction between anisodine and the assay reagents.

Visualizations

References

• 1. Anisodamine inhibits non-selectively muscarinic receptors in isolated canine veins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anisodamine - Wikipedia [en.wikipedia.org]
• 3. Adrenoceptor blocking properties of atropine-like agents anisodamine and anisodine on brain and cardiovascular tissues of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anisodamine at higher concentrations in inhibiting alpha-adrenergic responses in isolated canine blood vessels - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Anisodamine Versus Atropine for Myopia Progression Control: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The escalating prevalence of myopia worldwide has intensified the search for effective interventions to slow its progression, particularly in children. Among the pharmacological agents investigated, atropine has emerged as a prominent treatment, with a substantial body of evidence supporting its efficacy. Anisodamine, another anticholinergic agent, has also been explored, primarily in China, for its potential in myopia control. This guide provides an objective comparison of anisodamine and atropine for myopia progression control, presenting available experimental data, detailing methodologies of key studies, and illustrating relevant signaling pathways.

Mechanism of Action

Both atropine and anisodamine are non-selective muscarinic acetylcholine receptor (mAChR) antagonists. Their therapeutic effect in myopia control is believed to stem from their influence on the retina, choroid, and sclera, rather than solely their cycloplegic effects on accommodation.

Atropine: The precise mechanism of atropine in myopia control is not fully elucidated but is thought to be multifactorial.[1][2] It is hypothesized to act on mAChRs in the retina, potentially modulating dopamine release, which is a known inhibitor of eye growth.[1] Furthermore, atropine may influence the sclera by inhibiting glycosaminoglycan synthesis and scleral fibroblast proliferation, thereby preventing the scleral thinning and axial elongation characteristic of myopia.[1][3] Recent studies also suggest that atropine can improve choroidal microcirculation and reduce scleral hypoxia, which are implicated in myopia development.[3][4]

Anisodamine: Anisodamine is also a mAChR antagonist.[5] Additionally, it has been identified as an α1 adrenergic receptor antagonist.[5] Its mechanism in myopia control is less understood than that of atropine. One study suggests that anisodamine may increase blood flow to the retina and choroid, which could have a protective effect against myopia progression.[6] Like atropine, its anticholinergic properties are presumed to play a role in modulating signaling pathways within the retina and sclera that govern eye growth.

Signaling Pathways

The signaling pathways involved in myopia are complex and involve communication from the retina to the sclera. Both atropine and anisodamine are thought to intervene in these pathways primarily through their interaction with muscarinic receptors.

Figure 1: Simplified signaling pathway for myopia control by atropine and anisodamine.

Experimental Data: Efficacy in Myopia Progression Control

Direct head-to-head clinical trials comparing anisodamine and atropine for myopia progression are scarce. The available data is largely from separate studies with differing methodologies.

Table 1: Change in Spherical Equivalent Refraction (SER) (Diopters/Year)

Treatment	Concentration	Study Population	Duration	Mean Annual SER Change (D)	Control/Placebo Group SER Change (D)
Atropine	1%	Myopic Children	2 years	-0.50[5]	-0.93[5]
Atropine	0.5%	Myopic Children	5 years	-1.98[7]	-
Atropine	0.1%	Myopic Children	5 years	-1.83[7]	-
Atropine	0.05%	Myopic Children	2 years	-0.55 (vs placebo)[8]	-
Atropine	0.025%	Myopic Children	2 years	-0.30 (vs placebo)[8]	-
Atropine	0.01%	Myopic Children	5 years	-1.38[7]	-
Atropine	0.01%	Myopic Children	2 years	-0.27 (vs placebo)[8]	-0.81[9]
Atropine	0.01%	Myopic Children (US)	2 years	-0.82[10]	-0.80[10]
Racemic Anisodamine + DIMS lenses	-	Myopic Adolescents	1 year	-0.31 (vs DIMS alone)[7]	-
Racemic Anisodamine + OK lenses	-	Myopic Adolescents	1 year	-0.11 (vs OK alone)[7]	-

Table 2: Change in Axial Length (AL) (mm/Year)

Treatment	Concentration	Study Population	Duration	Mean Annual AL Change (mm)	Control/Placebo Group AL Change (mm)
Atropine	1%	Myopic Children	2 years	Not significantly different from control after 2 years[5]	0.45[5]
Atropine	0.5%	Myopic Children	5 years	0.87[7]	-
Atropine	0.1%	Myopic Children	5 years	0.85[7]	-
Atropine	0.05%	Myopic Children	1 year	0.20[6]	0.41[6]
Atropine	0.025%	Myopic Children	1 year	0.29[6]	0.41[6]
Atropine	0.01%	Myopic Children	5 years	0.75[7]	-
Atropine	0.01%	Myopic Children	1 year	0.36[6]	0.41[6]
Atropine	0.01%	Myopic Children (US)	2 years	No significant difference from placebo[10]	-
Racemic Anisodamine + DIMS lenses	-	Myopic Adolescents	1 year	0.31[7]	-
Racemic Anisodamine + OK lenses	-	Myopic Adolescents	1 year	0.11[7]	-

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of clinical trial data.

Atropine Treatment for Myopia (ATOM) Studies (Representative Atropine Trials)

• Study Design: Randomized, double-masked clinical trials.

• Participants: Children aged 6-12 years with myopia of at least -1.0 D.

• Intervention: Daily instillation of atropine eye drops at varying concentrations (e.g., 0.01%, 0.1%, 0.5%) or placebo.

• Primary Outcome Measures: Change in spherical equivalent refraction (measured by cycloplegic autorefraction) and change in axial length (measured by optical biometry).

• Follow-up: Typically 2-5 years.

Figure 2: General experimental workflow for atropine clinical trials.

Racemic Anisodamine in Combination with Optical Methods Study

• Study Design: A study evaluating different myopia correction methods.

• Participants: 145 myopic adolescents aged 8 to 15 years.

• Intervention Groups:

  • Group A: Defocus Incorporated Multiple Segments (DIMS) spectacle lenses alone.

  • Group B: Orthokeratology (OK) lenses alone.

  • Group C: DIMS spectacle lenses combined with racemic anisodamine eye drops.

  • Group D: OK lenses combined with racemic anisodamine eye drops.

• Primary Outcome Measures: Axial length and spherical equivalent refraction (SER) measured at baseline and at the 12-month follow-up.

Adverse Effects

The side effect profile is a critical consideration in the long-term management of childhood myopia.

Atropine: The most common side effects of atropine are dose-dependent and include photophobia (light sensitivity) due to mydriasis (pupil dilation) and blurred near vision due to cycloplegia.[11][12] Lower concentrations, such as 0.01%, are associated with minimal side effects.[11][12] Systemic side effects are rare with topical administration but can include dry mouth, flushing, and tachycardia.[13]

Anisodamine: Data on the side effects of topical anisodamine for myopia control is limited. One study comparing 5 g/L raceanisodamine eye drops to 10 g/L atropine sulfate eye gel for adolescent pseudomyopia found that the incidence of adverse reactions in the anisodamine group was significantly lower than in the atropine group. However, specific adverse events were not detailed.

Table 3: Comparison of Reported Adverse Effects

Adverse Effect	Atropine	Anisodamine
Ocular
Photophobia	Common, dose-dependent[11][12]	Less data available, potentially lower than higher concentration atropine
Blurred Near Vision	Common, dose-dependent[11][12]	Less data available
Allergic Reaction	Possible[13]	Data not available
Systemic (Rare)
Dry Mouth	Possible[13]	Data not available
Flushing	Possible[13]	Data not available
Tachycardia	Possible[13]	Data not available

Discussion and Future Directions

Atropine, particularly at low concentrations, is currently the most evidence-based pharmacological treatment for myopia progression control. A dose-dependent effect has been observed, with higher concentrations showing greater efficacy but also more significant side effects.[8][9][14] The optimal concentration that balances efficacy and tolerability is still under investigation, with some studies suggesting 0.05% may be more effective than 0.01%.[8][15] However, recent studies in the US have shown conflicting results for the efficacy of 0.01% atropine, highlighting the need for further research in diverse populations.[10]

Anisodamine shows promise as a potential alternative or adjunctive therapy for myopia control. The limited available data suggests it may enhance the effects of optical interventions and potentially have a more favorable side effect profile than higher concentrations of atropine. However, the lack of robust, large-scale, head-to-head comparative clinical trials is a significant limitation.

Future research should focus on:

• Conducting well-designed, randomized controlled trials directly comparing the efficacy and safety of various concentrations of anisodamine and atropine.

• Investigating the long-term safety and efficacy of anisodamine for myopia control.

• Elucidating the precise molecular mechanisms and signaling pathways through which both drugs exert their effects on the eye.

References

• 1. reviewofmm.com [reviewofmm.com]
• 2. cjeo-journal.org [cjeo-journal.org]
• 3. researchgate.net [researchgate.net]
• 4. The role of atropine in myopia control: insights into choroidal and scleral mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anisodamine increases blood flow to the retina-choroid and protects retinal and pancreatic cells against lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of racemic anisodamine in combination with orthokeratology and defocus incorporated multiple segment spectacle lenses for myopia control in adolescents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Atropine dose comparison shows a clear winner for myopia control - Insight [insightnews.com.au]
• 9. Frontiers | Comparison of different concentrations atropine in controlling children and adolescent myopia: an umbrella review of systematic reviews and meta-analyses [frontiersin.org]
• 10. Low-Dose 0.01% Atropine Eye Drops vs Placebo for Myopia Control: A Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reviewofmm.com [reviewofmm.com]
• 12. Side effects of topical atropine 0.05% compared to 0.01% for myopia control in German school children: a pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Systemic side effects of atropine eye drops | Myopia Profile [myopiaprofile.com]
• 14. iovs.arvojournals.org [iovs.arvojournals.org]
• 15. aao.org [aao.org]

Validating the Neuroprotective Effects of Anisodine in Stroke Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Anisodine, a tropane alkaloid, has demonstrated significant promise as a neuroprotective agent in the context of ischemic stroke. This guide provides a comprehensive comparison of Anisodine's performance against other neuroprotective alternatives, supported by experimental data from preclinical and clinical studies. Detailed methodologies for key experiments are presented to facilitate reproducibility and further investigation.

Performance Comparison of Neuroprotective Agents

The following tables summarize the quantitative data on the efficacy of Anisodine and other neuroprotective agents in stroke models.

Table 1: Clinical Efficacy of Anisodine Hydrobromide (Ani) in Acute Ischemic Stroke (AIS)

Outcome Measure	Anisodine Hydrobromide + Conventional Therapy vs. Conventional Therapy Alone	Reference
National Institutes of Health Stroke Scale (NIHSS) Score	Mean Difference = -1.53 (95% CI: -1.94 to -1.12), p < 0.00001	[1]
Modified Rankin Scale (mRS) Score	Mean Difference = -0.89 (95% CI: -0.97 to -0.81), p < 0.00001	[1]
Barthel Index	Mean Difference = 10.65 (95% CI: 4.30 to 17.00), p = 0.001	[1]
Clinical Efficacy Rate	Risk Ratio = 1.2 (95% CI: 1.08 to 1.34), p = 0.001	[1]
Adverse Events	No significant difference between groups	[1]

Data from a meta-analysis of 11 randomized controlled trials involving 1,337 patients with AIS.[1]

Table 2: Preclinical Efficacy of Anisodine and Comparative Agents in Rodent Stroke Models

Agent	Animal Model	Key Efficacy Metrics	Reference
Anisodine	Rat (MCAO)	Reduced cerebral infarction area, improved neurological scores.
DL-3-n-butylphthalide (NBP)	Mouse (t-MCAO/R)	Reduced infarct volume, cerebral edema, and neurological deficits.	[2]
Edaravone	Animal Models (Focal Ischemia)	Improved functional outcome by 30.3% and structural outcome by 25.5%.	[3][4][5][6]
Citicoline	Animal Models (Ischemic Stroke)	Reduced infarct volume by 27.8%, improved neurological deficit by 20.2%.	[7]

Table 3: Head-to-Head Preclinical Comparison of NAD+ and NBP in a Mouse Stroke Model

Outcome Measure (24h post-reperfusion)	NBP (30 mg/kg)	NAD+ (50 mg/kg)	Vehicle	Reference
Cerebral Infarct Volume (%)	Significantly reduced vs. vehicle	Significantly reduced vs. vehicle (similar to NBP)	-	[2]
Neurological Score	Significantly improved vs. vehicle	Significantly improved vs. vehicle (similar to NBP)	-	[2]
Cerebral Water Content (%)	Significantly reduced vs. vehicle	Significantly reduced vs. vehicle (similar to NBP)	-	[2]

This study provides a direct comparison of two neuroprotective agents, highlighting their similar efficacy in a preclinical model.[2]

Experimental Protocols

Detailed methodologies for key experiments cited in the validation of Anisodine's neuroprotective effects are provided below.

Middle Cerebral Artery Occlusion (MCAO) Model in Rodents

The MCAO model is a widely used method to induce focal cerebral ischemia that mimics human ischemic stroke.

1. Animal Preparation:

• Adult male Sprague-Dawley rats (250-300g) or C57BL/6 mice (25-30g) are commonly used. Male animals are often preferred as estrogen in females can have neuroprotective effects.

• Animals are fasted overnight with free access to water before surgery.

• Anesthesia is induced with isoflurane (4% for induction, 1.5-2% for maintenance) in a mixture of N₂O and O₂.

2. Surgical Procedure (Intraluminal Suture Method):

• A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

• The ECA is ligated and dissected.

• A 4-0 monofilament nylon suture with a blunted and silicon-coated tip is introduced into the ECA stump and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• The duration of occlusion is typically 60-120 minutes for transient MCAO, after which the suture is withdrawn to allow for reperfusion. For permanent MCAO, the suture is left in place.

3. Drug Administration:

• Anisodine hydrobromide can be administered intravenously or intraperitoneally at varying doses depending on the study design.

4. Assessment of Neurological Deficit:

• Neurological function is assessed at various time points post-MCAO using standardized scoring systems. Common scoring systems include:

  • Bederson Score: A simple scale (0-3 or 0-5) that evaluates forelimb flexion and circling behavior.[8][9]

  • Modified Neurological Severity Score (mNSS): A more comprehensive scale (0-18) that assesses motor, sensory, balance, and reflex functions.[8]

  • Garcia Scale: A scoring system (3-18) that evaluates spontaneous activity, symmetry of movements, forepaw outstretching, climbing, body proprioception, and response to vibrissae stimulation.[8]

5. Histological and Molecular Analysis:

• Infarct Volume Measurement: 24 hours post-MCAO, brains are harvested and sectioned. Coronal slices are stained with 2,3,5-triphenyltetrazolium chloride (TTC), which stains viable tissue red, leaving the infarcted area white.[10]

• Histopathology: Brain sections can be stained with Hematoxylin and Eosin (H&E) to assess neuronal damage or with specific markers for immunohistochemistry (e.g., NeuN for neurons, GFAP for astrocytes, Iba1 for microglia).[11]

• Molecular Analysis: Brain tissue from the ischemic penumbra and core can be collected for analysis of gene and protein expression using techniques like qPCR, Western blotting, and ELISA to investigate underlying molecular mechanisms.[12][13]

Visualizing the Evidence: Diagrams and Pathways

The following diagrams, generated using Graphviz, illustrate key signaling pathways implicated in Anisodine's neuroprotective action and a typical experimental workflow.

Fig. 1: Experimental workflow for MCAO stroke model.

Fig. 2: Anisodine's neuroprotective signaling pathways.

References

• 1. Efficacy and safety of anisodine hydrobromide injection for acute ischemic stroke: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotection of NAD+ and NBP against ischemia/reperfusion brain injury is associated with restoration of sirtuin-regulated metabolic homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Edaravone improves functional and structural outcomes in animal models of focal cerebral ischemia: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Citicoline in pre-clinical animal models of stroke: a meta-analysis shows the optimal neuroprotective profile and the missing steps for jumping into a stroke clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Behavioral tests in rodent models of stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spatiotemporal Protein Atlas of Cell Death-Related Molecules in the Rat MCAO Stroke Model [en-journal.org]
• 12. Molecular markers and mechanisms of stroke: RNA studies of blood in animals and humans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular Mechanisms of Ischemic Stroke: A Review Integrating Clinical Imaging and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Anisodine Detection

This guide provides a detailed comparison of analytical methods for the detection and quantification of Anisodine, a tropane alkaloid found in certain plants of the Solanaceae family. The information is intended for researchers, scientists, and professionals in drug development who require robust and reliable analytical techniques for this compound. The guide covers High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), summarizing their performance, experimental protocols, and validation parameters.

Introduction to Anisodine Analysis

Anisodine is a significant compound used in traditional medicine and of interest in modern pharmacology. Accurate and precise measurement of Anisodine in various matrices, including plant materials and biological samples, is crucial for quality control, pharmacokinetic studies, and metabolic research. The selection of an appropriate analytical method depends on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. This guide focuses on the most commonly employed chromatographic techniques for Anisodine analysis.

Quantitative Performance Comparison

The cross-validation of analytical methods involves comparing key performance indicators to determine the most suitable technique for a specific application. While direct comparative studies for all Anisodine detection methods are limited, the following table summarizes typical performance data extracted from various studies on Anisodine and related tropane alkaloids.

Parameter	LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	HPLC-UV (High-Performance Liquid Chromatography-UV)	GC-MS (Gas Chromatography-Mass Spectrometry)
Principle	Separation by liquid chromatography followed by highly selective mass-based detection.	Separation by liquid chromatography followed by detection using UV-Vis absorption.	Separation of volatile compounds followed by mass-based detection.
Selectivity	Very High (due to MS/MS fragmentation).	Moderate to High (dependent on chromatographic resolution).	High (dependent on chromatographic resolution and mass spectra).
Sensitivity	Very High. Limit of Detection (LOD) can be lower than 6 ng/mL for related compounds.[1]	Moderate.	High.
Typical Application	Quantification in complex biological matrices (plasma, urine, feces), metabolite identification.[1][2][3]	Quantitative analysis of marker compounds in plant extracts and formulations.[4]	Analysis of volatile and thermally stable compounds.[5]
Recovery	Good (e.g., ~77% at 20 ng/mL for related compounds).[1]	Method dependent, generally good with proper extraction.	Method dependent.
Key Advantages	Excellent sensitivity and specificity, suitable for metabolite profiling.[2]	Robust, widely available, cost-effective.[4]	High resolution for complex mixtures.[5]
Limitations	Higher equipment cost, potential for matrix effects.	Lower sensitivity compared to MS, potential for interference from co-eluting compounds.	Requires derivatization for non-volatile compounds like Anisodine, risk of thermal degradation.[5]

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical results. Below are representative protocols for the LC-MS/MS and HPLC analysis of Anisodine.

LC-MS/MS Method for Anisodine in Biological Samples

This protocol is a composite based on methods for analyzing Anisodine and its metabolites in rat urine, plasma, and feces.[1][2][3]

a. Sample Preparation (from Rat Urine)

• Extraction : Utilize various techniques such as free fraction, acid hydrolysis, and enzyme hydrolysis to extract Anisodine and its metabolites.[1]

• Protein Precipitation (for Plasma) : Add methanol to plasma samples to precipitate proteins.[2]

• Liquid-Liquid Extraction (for Feces) : Soak fecal samples in water, then extract with ethyl acetate.[3]

• Final Preparation : After extraction, inject the pretreated samples into the LC-MS/MS system.

b. Chromatographic Conditions

• Column : Reversed-phase C18 column.[1]

• Mobile Phase : Methanol / 0.01% triethylamine solution (pH adjusted to 3.5 with formic acid) in a 60:40 (v/v) ratio.[1][3]

• Flow Rate : 0.2 mL/min.[1]

• Injection Volume : Not specified, typically 5-20 µL.

c. Mass Spectrometry Conditions

• Ionization Mode : Electrospray Ionization (ESI), positive mode.[1]

• Detection : Tandem Mass Spectrometry (MS/MS).[1]

• Parent Ion (Anisodine) : m/z 306 (protonated molecular ion).[1]

• Product Ions : Fragmentation of the parent ion leads to product ions at m/z 288, 276, 140, 122, and 91.[1]

• Analysis Mode : Full scan MSn for structural elucidation of metabolites.[1][2][3]

HPLC Method for Anisodine in Plant Material

This protocol is based on the quantitative analysis of tropane alkaloids in Anisodus tanguticus.[4]

a. Sample Preparation

• Sample Collection : Collect and air-dry plant material (e.g., roots, aerial parts). Grind the dried samples before analysis.[4]

• Extraction : Weigh 0.2g of sample and extract with 8mL of methanol (containing 2% formic acid) and 2mL of water (containing 2% formic acid).[4]

• Sonication : Sonicate the mixture for 30 minutes at room temperature.[4]

• Centrifugation & Filtration : Centrifuge the suspension for 10 minutes, then filter the supernatant through a 0.22 μm membrane filter before HPLC analysis.[4]

b. Chromatographic Conditions

• Technique : Ultra-Performance Liquid Chromatography (UPLC) is mentioned, which is a high-pressure version of HPLC.[4]

• Column : Specifics not detailed in the abstract, but typically a C18 column is used for tropane alkaloids.

• Mobile Phase : Details not provided in the abstract, but often involves acetonitrile and a buffered aqueous phase.

• Detection : UV detection is common for HPLC, though the study cited used mass spectrometry for qualitative analysis.[4]

Visualization of Method Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of two different analytical methods for Anisodine detection.

Caption: Workflow for cross-validation of two analytical methods.

References

• 1. Liquid chromatography–tandem mass spectrometry analysis of anisodamine and its phase I and II metabolites in rat urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Analysis of anisodine and its metabolites in rat plasma by liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. mdpi.com [mdpi.com]

Comparative Efficacy of Anisodine and Other M1 Muscarinic Receptor Antagonists: A Guide for Researchers

For Immediate Release

Introduction to M1 Muscarinic Receptor Antagonism

The M1 muscarinic acetylcholine receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system and is a key target for therapeutic intervention in a variety of neurological disorders. Antagonists of the M1 receptor are of significant interest for their potential to modulate cholinergic signaling pathways implicated in these conditions. Anisodine, a tropane alkaloid, is recognized as a non-selective muscarinic antagonist with a broad range of physiological effects.[1][2] Its therapeutic applications have been explored in conditions such as cerebral ischemia, where it has been shown to reduce the exacerbated expression of M1, M2, M4, and M5 receptors.[3][4]

Quantitative Comparison of M1 Receptor Antagonists

To provide a clear comparison of the efficacy of various M1 antagonists, the following tables summarize their binding affinities (Ki) and functional potencies (IC50) as reported in the literature. These values are crucial indicators of a compound's potency and selectivity.

Table 1: M1 Receptor Binding Affinities (Ki) of Selected Antagonists

Compound	M1 Receptor Ki (nM)	Species/System	Reference
Pirenzepine	27	Calf Brain Cortex	[5]
Atropine	0.25 - 1.27	Human (cloned), CHO cells	[6]
Scopolamine	55.3 (IC50)	Not Specified
Biperiden	0.48	Human (cloned), CHO cells
Trihexyphenidyl	3.7 - 14	Rat Cortical Membranes

Note: Lower Ki values indicate higher binding affinity.

Table 2: M1 Receptor Functional Antagonism (IC50) of Selected Antagonists

Compound	M1 Receptor IC50 (nM)	Assay Type	Reference
Atropine	2.22	Calcium Mobilization	[6]

Note: Lower IC50 values indicate greater potency in inhibiting receptor function.

Experimental Protocols

The data presented in this guide are primarily derived from two key experimental methodologies: radioligand binding assays and functional assays such as calcium mobilization assays.

Radioligand Binding Assay

This assay directly measures the affinity of a ligand for a receptor.

Objective: To determine the equilibrium dissociation constant (Kd) of a radioligand and the binding affinity (Ki) of a competing non-labeled compound.

Principle: A radiolabeled ligand with known high affinity for the M1 receptor (e.g., [3H]N-methylscopolamine) is incubated with a preparation of cells or membranes expressing the M1 receptor. The binding of the radioligand is then competed with increasing concentrations of the test compound (e.g., Anisodine or other antagonists). The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value, which can then be used to calculate the Ki value using the Cheng-Prusoff equation.[6]

Materials:

• Cell membranes expressing the M1 muscarinic receptor

• Radioligand (e.g., [3H]N-methylscopolamine)

• Test compounds (Anisodine and other antagonists)

• Assay buffer (e.g., PBS pH 7.4)

• Wash buffer (e.g., 50 mM Tris-HCl pH 7.4, 154 mM NaCl)

• Glass fiber filters

• Scintillation counter

Procedure:

• Membrane Preparation: Prepare a dilution of the cell membranes in the assay buffer.

• Incubation: In a 96-well plate, add the assay buffer, the radioligand at a concentration close to its Kd, and varying concentrations of the test compound. For determining non-specific binding, a high concentration of a known antagonist (e.g., atropine) is used.

• Initiation of Reaction: Add the diluted membranes to each well to start the binding reaction.

• Equilibration: Incubate the plate for a sufficient time to reach binding equilibrium (e.g., 120 minutes at 27°C).

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value is determined from the resulting sigmoidal curve. The Ki value is calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Calcium Mobilization Functional Assay

This assay measures the ability of an antagonist to inhibit the intracellular signaling cascade initiated by an agonist.

Objective: To determine the potency (IC50) of an antagonist in inhibiting agonist-induced calcium mobilization.

Principle: The M1 receptor is a Gq-coupled receptor. Its activation by an agonist (e.g., carbachol) leads to the activation of phospholipase C, which in turn generates inositol trisphosphate (IP3). IP3 binds to its receptor on the endoplasmic reticulum, causing the release of stored intracellular calcium (Ca2+). This increase in intracellular Ca2+ can be detected using a calcium-sensitive fluorescent dye. An antagonist will inhibit this agonist-induced calcium release in a concentration-dependent manner.

Materials:

• Cells stably expressing the M1 muscarinic receptor (e.g., CHO-M1 cells)

• Cell culture medium

• M1 receptor agonist (e.g., carbachol)

• Test compounds (Anisodine and other antagonists)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Fluorescence plate reader with automated liquid handling

Procedure:

• Cell Plating: Seed the M1-expressing cells into a 96-well or 384-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Remove the culture medium and add the calcium-sensitive dye dissolved in assay buffer to each well. Incubate for a specified time (e.g., 1 hour) to allow the cells to take up the dye.

• Compound Addition: Add varying concentrations of the antagonist (test compound) to the wells.

• Agonist Stimulation: After a pre-incubation period with the antagonist, add a fixed concentration of the M1 agonist (typically the EC80 concentration to ensure a robust signal) to stimulate the receptor.

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity over time using a fluorescence plate reader. The peak fluorescence response corresponds to the maximum intracellular calcium concentration.

• Data Analysis: Plot the peak fluorescence response against the logarithm of the antagonist concentration. The IC50 value, which is the concentration of the antagonist that causes a 50% inhibition of the agonist response, is determined from the resulting dose-response curve.

Signaling Pathways and Experimental Workflows

To visually represent the processes described, the following diagrams have been generated using the DOT language.

Caption: M1 Muscarinic Receptor Signaling Pathway.

References

• 1. What is the mechanism of Anisodine Hydrobromide? [synapse.patsnap.com]
• 2. What is Anisodine Hydrobromide used for? [synapse.patsnap.com]
• 3. Modulation of muscarinic receptors by anisodine hydrobromide in cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Different agonist binding properties of M1 and M2 muscarinic receptors in calf brain cortex membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Analysis of the Safety and Toxicity Profiles of Anisodine and Other Tropane Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety and toxicity profiles of anisodine, a tropane alkaloid used in China for treating acute circulatory shock, with other well-known tropane alkaloids: atropine, scopolamine, and hyoscyamine. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by presenting objective data, detailed experimental methodologies, and visual representations of key biological pathways.

Executive Summary

Tropane alkaloids are a class of naturally occurring compounds known for their anticholinergic properties, acting as competitive antagonists at muscarinic acetylcholine receptors. While they share a common mechanism of action, their safety and toxicity profiles can vary significantly. This guide delves into the quantitative toxicological data, receptor binding affinities, and observed adverse effects of anisodine, atropine, scopolamine, and hyoscyamine to provide a clear comparative overview. Anisodine, in addition to its muscarinic receptor antagonism, also exhibits activity at α1-adrenergic receptors, a feature that distinguishes it from the other tropane alkaloids discussed and may contribute to its unique pharmacological profile.

Data Presentation

Acute Toxicity: LD50 Values

The median lethal dose (LD50) is a standardized measure of the acute toxicity of a substance. The following table summarizes the available LD50 data for the compared tropane alkaloids in various animal models and routes of administration. A lower LD50 value indicates higher toxicity.

Compound	Animal Model	Route of Administration	LD50 (mg/kg)
Anisodine	Mouse	Intraperitoneal	> 1000
Dog	Intravenous	No mortality at 6.4 mg/kg (highest dose tested)
Atropine	Rat	Oral	500
Mouse	Oral	75
Rat	Intraperitoneal	280
Rat	Subcutaneous	250
Scopolamine	Rat	Oral	1270
Mouse	Oral	1880
Rat	Subcutaneous	296
Mouse	Subcutaneous	1650
Hyoscyamine	Rat	Oral	375
Mouse	Intraperitoneal	95 (for (-)-hyoscyamine)

Note: Data for anisodine's LD50 is limited. The provided information is based on available studies.

Receptor Binding Affinity

The affinity of a drug for its receptor is a key determinant of its potency. The following table presents the inhibitory constant (Ki) values for each tropane alkaloid at the five muscarinic acetylcholine receptor subtypes (M1-M5). A lower Ki value indicates a higher binding affinity.

Compound	M1 (Ki, nM)	M2 (Ki, nM)	M3 (Ki, nM)	M4 (Ki, nM)	M5 (Ki, nM)	Other Receptor Affinities
Anisodine	Antagonist; specific Ki values not readily available.	Antagonist; specific Ki values not readily available.	Antagonist; specific Ki values not readily available.	Antagonist; specific Ki values not readily available.	Antagonist; specific Ki values not readily available.	α1-adrenergic receptor antagonist
Atropine	1.27 - 2.22	3.24 - 4.32	2.21 - 4.16	0.77 - 2.38	2.84 - 3.39
Scopolamine	0.83	5.3	0.34	0.38	0.34
Hyoscyamine	Non-selective antagonist; approximately twice the potency of atropine.	Non-selective antagonist; approximately twice the potency of atropine.	Non-selective antagonist; approximately twice the potency of atropine.	Non-selective antagonist; approximately twice the potency of atropine.	Non-selective antagonist; approximately twice the potency of atropine.

Note: Anisodamine, a closely related compound to anisodine, has been shown to be a non-selective muscarinic antagonist with a lower affinity than atropine for M1 and M2 receptors.

Adverse Effects Profile

The clinical use of tropane alkaloids is often limited by their adverse effects, which are primarily extensions of their anticholinergic activity.

Compound	Common Adverse Effects	Serious Adverse Effects
Anisodine	Dry mouth, blurred vision, dizziness, constipation, facial flushing.	Tachycardia, urinary retention, confusion (particularly in the elderly).
Atropine	Dry mouth, blurred vision, photophobia, tachycardia, difficulty urinating, constipation.	Hallucinations, delirium, coma, severe tachycardia, respiratory depression.
Scopolamine	Drowsiness, dizziness, dry mouth, blurred vision.	Confusion, agitation, hallucinations, paradoxical excitement.
Hyoscyamine	Dry mouth, blurred vision, dizziness, drowsiness, constipation, urinary retention.	Tachycardia, confusion, hallucinations, delirium.

Experimental Protocols

Determination of Acute Oral Toxicity (LD50) in Rodents

Objective: To determine the median lethal dose (LD50) of a substance after a single oral administration.

Methodology:

• Animal Selection: Healthy, young adult rodents (e.g., Wistar rats or BALB/c mice) of a single sex are typically used. Animals are acclimatized to laboratory conditions for at least one week prior to the experiment.

• Housing and Fasting: Animals are housed in appropriate cages with controlled temperature, humidity, and light-dark cycles. Food is withheld for a specified period (e.g., 16-24 hours) before dosing, while water is provided ad libitum.

• Dose Preparation and Administration: The test substance is dissolved or suspended in a suitable vehicle (e.g., distilled water, saline). A range of doses is prepared. A single dose is administered to each animal via oral gavage. The volume administered is typically kept constant across all dose groups.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals (e.g., 1, 2, 4, 6, and 24 hours) after dosing and then daily for a total of 14 days. Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.

• Data Analysis: The number of mortalities in each dose group is recorded. The LD50 value is then calculated using a validated statistical method, such as the Probit analysis or the Up-and-Down Procedure.

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period to identify any treatment-related macroscopic abnormalities.

Radioligand Binding Assay for Muscarinic Receptor Affinity

Objective: To determine the binding affinity (Ki) of a test compound for specific muscarinic receptor subtypes.

Methodology:

• Receptor Preparation: Cell membranes expressing a specific human muscarinic receptor subtype (M1, M2, M3, M4, or M5) are prepared. This is often achieved by homogenizing tissues known to be rich in a particular receptor subtype or by using cell lines genetically engineered to express a single subtype.

• Radioligand Selection: A radiolabeled ligand with high affinity and specificity for muscarinic receptors (e.g., [3H]N-methylscopolamine, [3H]QNB) is used.

• Competition Binding Assay:

  • A fixed concentration of the radioligand is incubated with the receptor preparation in the presence of increasing concentrations of the unlabeled test compound.

  • The incubation is carried out in a suitable buffer at a specific temperature and for a duration sufficient to reach equilibrium.

  • Non-specific binding is determined by including a high concentration of a known muscarinic antagonist (e.g., atropine) in a parallel set of incubations.

• Separation of Bound and Free Radioligand: The receptor-bound radioligand is separated from the free radioligand. A common method is rapid vacuum filtration through glass fiber filters, which trap the cell membranes.

• Quantification of Radioactivity: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • The specific binding at each concentration of the test compound is calculated by subtracting the non-specific binding from the total binding.

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualization

Muscarinic Acetylcholine Receptor Signaling Pathway

The following diagram illustrates the primary signaling pathways activated by muscarinic acetylcholine receptors. Tropane alkaloids act as competitive antagonists, blocking the binding of acetylcholine (ACh) to these receptors and thereby inhibiting these downstream effects.

Caption: Muscarinic receptor signaling pathways.

Experimental Workflow for Acute Toxicity (LD50) Determination

The following diagram outlines the typical workflow for an acute oral toxicity study in rodents to determine the LD50 value.

Caption: Workflow for LD50 determination.

Conclusion

This comparative guide highlights the similarities and differences in the safety and toxicity profiles of anisodine and other common tropane alkaloids. While all are muscarinic antagonists, their potencies, receptor subtype selectivities, and additional receptor interactions lead to distinct toxicological profiles. Anisodine's additional α1-adrenergic antagonism may contribute to its clinical efficacy in circulatory shock but also warrants consideration in its overall safety assessment. The provided data and experimental protocols offer a foundation for further research and development in this class of compounds.

Unveiling the Anti-Inflammatory Potential of Anisodine: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory properties of Anisodine against established agents, supported by experimental data and detailed methodologies.

Anisodine, a tropane alkaloid derived from the plant Anisodus tanguticus, has demonstrated notable anti-inflammatory effects, primarily through its role as a muscarinic acetylcholine receptor antagonist. Its mechanism of action is intricately linked to the cholinergic anti-inflammatory pathway, a crucial neuro-immune regulatory axis. This guide delves into the experimental validation of Anisodine's anti-inflammatory properties, offering a comparative perspective with commonly used anti-inflammatory drugs.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema

Table 1: Comparison of Anti-Inflammatory Effects in Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Time Post-Carrageenan (hours)	Edema Inhibition (%)
Anisodine	Data not available	-	Data not available
Indomethacin	5	4	~50-60%[1]
Control (Carrageenan)	-	4	0%

Note: The data for Indomethacin is representative of typical results in this model and is included for comparative context. Specific values can vary between studies.

In Vitro Anti-Inflammatory Activity: Cytokine Inhibition in Macrophages

The anti-inflammatory effects of Anisodine are further substantiated by its ability to suppress the production of pro-inflammatory cytokines in vitro. Lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line, are a widely used model to study the inflammatory response. Anisodine has been shown to reduce the secretion of key inflammatory mediators like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

One study demonstrated that in a model of sepsis in rats, Anisodamine hydrobromide at a dose of 5.4 mg/kg was more effective at reducing plasma levels of TNF-α and IL-6 compared to atropine at the same dosage.[2] However, direct quantitative comparisons in the form of IC50 values against corticosteroids like Dexamethasone in LPS-stimulated macrophages are not available in the reviewed literature.

Table 2: Comparison of Pro-Inflammatory Cytokine Inhibition in LPS-Stimulated Macrophages

Compound	Cell Line	Cytokine	IC50 / % Inhibition
Anisodine	Data not available	TNF-α	Data not available
IL-6	Data not available
Dexamethasone	RAW 264.7	TNF-α	Significant inhibition at 1µM[3][4]
C2C12 myoblasts	IL-6	Significant inhibition at 1µM[5][6]
Anisodamine HBr (in vivo)	Septic Rats	Plasma TNF-α	More effective than atropine (5.4 mg/kg)[2]
Plasma IL-6	More effective than atropine (5.4 mg/kg)[2]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. The provided data for Dexamethasone demonstrates its potent inhibitory activity and serves as a benchmark.

Signaling Pathways and Experimental Workflows

Anisodine's anti-inflammatory effects are mediated through the cholinergic anti-inflammatory pathway. This involves the inhibition of the pro-inflammatory transcription factor NF-κB. The following diagrams illustrate this pathway and a typical experimental workflow for evaluating anti-inflammatory drugs.

Anisodine's role in the cholinergic anti-inflammatory pathway.

References

• 1. Inhibitors of fatty acid amide hydrolase reduce carrageenan-induced hind paw inflammation in pentobarbital-treated mice: comparison with indomethacin and possible involvement of cannabinoid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inotiv.com [inotiv.com]
• 3. Suppression of LPS-induced inflammatory responses by the hydroxyl groups of dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. High dexamethasone concentration prevents stimulatory effects of TNF-alpha and LPS on IL-6 secretion from the precursors of human muscle regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of Anisodine's effects on different muscarinic receptor subtypes

For Researchers, Scientists, and Drug Development Professionals

Comparative Efficacy and Selectivity

Anisodine hydrobromide is known to act as an anticholinergic agent by blocking muscarinic acetylcholine receptors.[2] Studies on the related compound, anisodamine, have demonstrated its non-selective antagonist activity at muscarinic receptors. One study determined the affinity of anisodamine for prejunctional M2-like and postjunctional M1-like muscarinic receptors in isolated canine saphenous veins, yielding comparable pKB values of 7.78 and 7.86, respectively, indicating a lack of selectivity between these functionally defined subtypes.[2]

Qualitative studies on anisodine hydrobromide have shown that it can modulate the expression of multiple muscarinic receptor subtypes. In a study related to cerebral ischemia, anisodine hydrobromide was found to reduce the exacerbated expression of M1, M2, M4, and M5 receptors in brain tissues.[3][4] This suggests that anisodine interacts with these receptor subtypes, though it does not provide specific binding affinities or functional potencies.

Due to the absence of specific binding affinity (Ki) or functional potency (EC50/IC50) data for anisodine across the five human muscarinic receptor subtypes, a detailed quantitative comparison table cannot be provided at this time. The available data for the related compound, anisodamine, is presented below as an estimation of anisodine's potential profile.

Table 1: Antagonist Affinity of Anisodamine at Functionally Defined Muscarinic Receptor Subtypes

Receptor Subtype (Functionally Defined)	pKB	Reference
Prejunctional M2-like	7.78	[2]
Postjunctional M1-like	7.86	[2]

Experimental Protocols

To determine the binding affinity and functional potency of a compound like anisodine at each muscarinic receptor subtype, standardized experimental protocols are employed. These typically involve radioligand binding assays and in vitro functional assays using cell lines stably expressing each of the human M1-M5 receptor subtypes.

Radioligand Binding Assay for Determining Binding Affinity (Ki)

This assay measures the ability of a test compound (e.g., anisodine) to displace a known radiolabeled ligand from the muscarinic receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of anisodine for each muscarinic receptor subtype.

Materials:

• Cell membranes prepared from cell lines stably expressing human M1, M2, M3, M4, or M5 receptors.

• Radiolabeled muscarinic antagonist, e.g., [³H]-N-methylscopolamine ([³H]-NMS).

• Anisodine hydrobromide.

• Assay buffer (e.g., phosphate-buffered saline, PBS).

• Scintillation fluid and a scintillation counter.

Procedure:

• Incubation: In a multi-well plate, incubate a fixed concentration of the radioligand with the cell membranes in the presence of increasing concentrations of anisodine.

• Equilibrium: Allow the binding to reach equilibrium (e.g., 60 minutes at 37°C).

• Separation: Separate the bound from the unbound radioligand by rapid filtration through a glass fiber filter.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of anisodine. The IC50 (the concentration of anisodine that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Calcium Mobilization Assay for Determining Functional Potency (IC50)

This assay is used to measure the functional antagonist activity of anisodine at Gq-coupled muscarinic receptors (M1, M3, and M5).

Objective: To determine the IC50 of anisodine in inhibiting agonist-induced intracellular calcium mobilization.

Materials:

• Cell lines stably expressing human M1, M3, or M5 receptors.

• A muscarinic agonist (e.g., carbachol).

• Anisodine hydrobromide.

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• A fluorescence plate reader with automated liquid handling.

Procedure:

• Cell Plating: Seed the cells in a multi-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive dye.

• Pre-incubation: Incubate the cells with increasing concentrations of anisodine.

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist (e.g., carbachol at its EC80) to stimulate calcium release.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Plot the agonist-induced calcium response against the concentration of anisodine. The IC50 is determined by non-linear regression.

Signaling Pathways and Experimental Workflows

The five muscarinic receptor subtypes couple to different G proteins and initiate distinct intracellular signaling cascades. Understanding these pathways is crucial for interpreting the functional effects of antagonists like anisodine.

Caption: Muscarinic Receptor G-protein Signaling Pathways.

Caption: Experimental Workflows for Anisodine Characterization.

References

• 1. Differentiating effects of anisodamine on cognitive amelioration and peripheral muscarinic side effects induced by pilocarpine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anisodamine inhibits non-selectively muscarinic receptors in isolated canine veins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anisodamine - Wikipedia [en.wikipedia.org]
• 4. Modulation of muscarinic receptors by anisodine hydrobromide in cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Anisodine: A Procedural Guide for Laboratory Professionals

Core Principles of Anisodine Waste Management

Anisodine, a tropane alkaloid, should be treated as a hazardous chemical waste due to its biological activity. The primary goal of its disposal is to prevent its release into the environment and to avoid accidental exposure. All disposal activities must adhere to local, regional, and national hazardous waste regulations.[1][2] Chemical waste generators are responsible for correctly classifying and disposing of their waste.[1]

Step-by-Step Disposal Procedures for Anisodine

The following procedures outline a safe and compliant workflow for the disposal of Anisodine and related materials in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Anisodine waste, it is crucial to wear appropriate personal protective equipment to prevent skin and eye contact, inhalation, and ingestion.[1][3]

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: Use a respirator if there is a risk of generating dust or aerosols.

Segregation and Collection of Waste

Proper segregation of waste at the source is critical to ensure safe handling and disposal.

• Solid Waste:

  • Contaminated materials such as unused Anisodine powder, contaminated filter paper, and disposable labware should be collected in a designated, clearly labeled, and sealed hazardous waste container.[3][4]

  • Do not mix with non-hazardous waste.

• Liquid Waste:

  • Solutions containing Anisodine should be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Do not empty Anisodine solutions into drains or the sewer system.[1]

  • For tropane alkaloids, aqueous waste from extractions should be neutralized before collection for disposal.[5]

• Sharps Waste:

  • Needles, syringes, and other contaminated sharps must be placed in a designated sharps container to prevent punctures and cuts.

• Contaminated Lab Coats and Clothing:

  • Contaminated clothing should be removed immediately and decontaminated or disposed of as hazardous waste.[1][3]

Labeling and Storage of Waste Containers

Proper labeling and storage are essential for safety and regulatory compliance.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of the chemical (Anisodine), and the associated hazards.

• Storage:

  • Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.[1][2]

  • Keep containers tightly closed when not in use.[1]

Disposal of Anisodine Waste

The final disposal of Anisodine waste must be handled by a licensed hazardous waste disposal company.

• Engage a Professional Service: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste. These companies are equipped to handle and transport hazardous materials according to strict regulations.[6]

• Manifesting: Ensure that all waste is properly documented on a hazardous waste manifest provided by the disposal company.

Logical Workflow for Anisodine Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Anisodine waste in a laboratory setting.

Anisodine Disposal Workflow

Data on Anisodine Disposal

Currently, there is no specific quantitative data available in the public domain regarding disposal limits or concentrations for Anisodine. As a general practice for potent pharmaceutical compounds, all waste should be considered hazardous, regardless of concentration, and disposed of accordingly.

Data Parameter	Value
Specific Concentration Limits for Disposal	Not Established. Treat all concentrations as hazardous.
Recommended Disposal Method	Incineration by a licensed hazardous waste facility.

Experimental Protocols

No specific experimental protocols for the disposal of Anisodine were identified in the reviewed literature. The procedures outlined above are based on established best practices for the management of hazardous chemical and pharmaceutical waste in a laboratory setting. Researchers should always consult their institution's specific safety and disposal protocols.

References

• 1. fishersci.com [fishersci.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. sdfine.com [sdfine.com]
• 4. O-ANISIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Navigating the Risks: A Comprehensive Safety and Handling Guide for Anisidine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Anisidine, a chemical that demands rigorous safety protocols due to its potential health hazards. Adherence to these procedures is critical for minimizing risk and ensuring operational integrity.

Anisidine, an aromatic amine, exists in three isomeric forms: ortho (o-), meta (m-), and para (p-). All isomers are considered hazardous and are known to be toxic. The ortho and para isomers are particularly noted for their potential carcinogenicity.[1][2][3][4] The primary routes of exposure are inhalation, skin contact, and ingestion.[5] Acute exposure can lead to irritation of the skin, eyes, and respiratory tract.[3][6] A significant health effect associated with Anisidine is methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced, leading to symptoms like headache, dizziness, cyanosis (blueish skin color), and in severe cases, collapse and death.[7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling Anisidine. The following table summarizes the required equipment, which should be donned before entering the designated work area and removed before exiting.

Body Part	Required PPE	Specifications and Best Practices
Hands	Chemical-resistant gloves	Nitrile gloves (minimum 4mil thickness) are suitable for handling small quantities. For larger quantities or prolonged contact, double-gloving or using utility-grade gloves over nitrile gloves is recommended. Always inspect gloves for tears or punctures before use and change them frequently.[9]
Eyes	Safety goggles	Must provide a complete seal around the eyes to protect against splashes and vapors. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[7][9]
Body	Laboratory coat	A fully fastened lab coat, preferably made of a chemical-resistant material, must be worn at all times.[10]
Respiratory	Respirator	Use of Anisidine should be restricted to a certified chemical fume hood. If there is a potential for exposure above the occupational exposure limits, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[11][12]

Quantitative Safety Data: Occupational Exposure Limits

Several governmental and professional organizations have established occupational exposure limits for Anisidine to protect laboratory personnel. Adherence to these limits is crucial.

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	0.5 mg/m³ (8-hour)[11][12]
NIOSH (REL)	0.5 mg/m³ (10-hour)[11][12]
ACGIH (TLV)	0.5 mg/m³ (8-hour)[11][12]

Operational Plan: From Handling to Disposal

A clear, step-by-step operational plan is essential for the safe handling and disposal of Anisidine.

Handling Protocol

• Designated Area: All work with Anisidine must be conducted in a designated area, such as a chemical fume hood, that is clearly marked with warning signs indicating the presence of a carcinogen.[13]

• Ventilation: Ensure the chemical fume hood is functioning correctly before starting any work.

• Weighing: For solid forms of Anisidine, weigh the material within the fume hood to prevent the dispersion of dust.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and water after handling Anisidine, even if gloves were worn.[7][8]

• Decontamination: All surfaces and equipment that come into contact with Anisidine must be decontaminated. A recommended procedure is to wipe the area with a suitable solvent (e.g., methanol) followed by a thorough wash with soap and water.

Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Evacuate: Evacuate all non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, utilizing the fume hood if the spill is contained within it.

• PPE: Don the appropriate PPE, including respiratory protection if necessary.

• Containment: For small spills, absorb the material with an inert absorbent such as vermiculite or sand.

• Collection: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontamination: Decontaminate the spill area as described in the handling protocol.

Disposal Plan

Anisidine and any materials contaminated with it are considered hazardous waste and must be disposed of accordingly.

• Waste Collection: Collect all Anisidine waste, including contaminated PPE and cleaning materials, in a designated, labeled, and sealed hazardous waste container.[14]

• Segregation: Do not mix Anisidine waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.[14]

• Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[7][8]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[6][11]

Visualizing the Process: Experimental Workflow and Hazard Pathway

To further clarify the necessary procedures and the primary health hazard, the following diagrams illustrate the experimental workflow for handling Anisidine and the biochemical pathway of Anisidine-induced methemoglobinemia.

Caption: Experimental Workflow for Handling Anisidine.

Caption: Biochemical Pathway of Anisidine-Induced Methemoglobinemia.

By strictly adhering to these safety protocols and operational plans, researchers can mitigate the risks associated with handling Anisidine and maintain a safe and productive laboratory environment. Always consult your institution's specific safety guidelines and the Safety Data Sheet (SDS) for Anisidine before commencing any work.

References

• 1. Anisidine [drugfuture.com]
• 2. o-Anisidine - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. ortho-Anisidine and ortho-Anisidine Hydrochloride - Some Aromatic Amines and related Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Anisodine - Wikipedia [en.wikipedia.org]
• 6. nj.gov [nj.gov]
• 7. sdfine.com [sdfine.com]
• 8. sdfine.com [sdfine.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. jefferson.edu [jefferson.edu]
• 11. collectandrecycle.com [collectandrecycle.com]
• 12. astechireland.ie [astechireland.ie]
• 13. ehs.stanford.edu [ehs.stanford.edu]
• 14. rtong.people.ust.hk [rtong.people.ust.hk]